Bismuth oxide

• IUPAC Name: dibismuth;oxygen(2-)
• InChI: InChI=1S/2Bi.3O/q2*+3;3*-2
• InChI Key: TYIXMATWDRGMPF-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Bi+3].[Bi+3]
• Molecular Formula: Bi2O3
• Related CAS: 1304-76-3 (Parent)
• Molecular Weight: 465.959 g/mol
• Physical Description: Yellow odorless solid; [Merck Index] Insoluble; [MSDSonline]
• CAS No.: 12048-50-9, 12640-40-3, 1304-76-3

Description

Significance and Interdisciplinary Relevance of Bismuth Oxide Materials

This compound is a pale-yellow ceramic material recognized for its intriguing properties that position it as a suitable candidate for numerous applications. researchgate.net Its significance stems from a unique combination of characteristics, including a high refractive index, considerable dielectric permittivity, and notable photoconductivity and photoluminescence. mdpi.com These attributes make it a valuable component in the fabrication of electronic ceramic powders, electrolyte materials, photoelectric materials, and high-temperature superconducting materials. nanotrun.com

The interdisciplinary relevance of this compound is extensive, with applications in fields ranging from environmental science to solid-state physics. It is employed in photocatalysis for the degradation of environmental pollutants, in gas sensors for the detection of various gases, and as a crucial component in solid oxide fuel cells (SOFCs). researchgate.netresearchgate.net Furthermore, its use extends to the manufacturing of varistors for circuit protection and even in biomedical applications. nanotrun.comnevatorg.comnih.govrsc.org

Overview of this compound Forms and Their Research Significance

This compound is known for its remarkable polymorphism, existing in several crystalline structures, each with distinct properties and research significance. researchgate.netacs.org The most well-studied polymorphs are designated as α, β, γ, and δ-Bi₂O₃. scielo.org.mx

α-Bi₂O₃ (Monoclinic): This is the stable form of this compound at room temperature. acs.org It transforms into the δ-phase upon heating. acs.org The α-phase is a p-type semiconductor with a band gap energy that varies depending on the nanostructure size and synthesis method. sci-hub.se It is frequently investigated for its photocatalytic and gas-sensing capabilities. sci-hub.setandfonline.com

β-Bi₂O₃ (Tetragonal): This is a metastable phase that can be obtained by cooling the δ-phase. scielo.org.mx It can be stabilized at room temperature through doping with other elements. scielo.org.mx The β-phase is also explored for its potential in photocatalysis and gas sensing. tandfonline.comrsc.org

γ-Bi₂O₃ (Body-Centered Cubic): Another metastable phase, γ-Bi₂O₃, can also be formed upon cooling of the δ-phase. scielo.org.mx

δ-Bi₂O₃ (Cubic): This high-temperature, face-centered cubic phase is stable between 729 °C and its melting point of 824-825 °C. researchgate.netansto.gov.au It exhibits the highest ionic conductivity among solid oxide ion conductors, making it a prime candidate for applications in solid oxide fuel cells. researchgate.net However, its narrow stability range presents a significant challenge for practical applications. ansto.gov.au

Beyond these primary forms, other metastable polymorphs such as ε-Bi₂O₃ (orthorhombic), ω-Bi₂O₃ (triclinic), and a high-pressure hexagonal η-Bi₂O₃ have also been reported. acs.orgscielo.org.mx The ability to synthesize and stabilize these different polymorphs is a key area of research, as the crystal structure dictates the material's properties and, consequently, its suitability for specific applications.

Crystallographic Polymorphism and Atomic Structures of Bismuth Oxide

Polymorphic Modifications of Bi₂O₃

The various polymorphic forms of Bi₂O₃ are typically stable under different temperature and pressure conditions, and their formation can also be influenced by synthesis methods and the presence of impurities. researchgate.netnih.gov The transitions between these phases are a key aspect of bismuth oxide's material science.

Alpha (α-Bi₂O₃) Monoclinic Phase Investigations

The most common and stable form of this compound at ambient conditions is the α-Bi₂O₃ polymorph, which possesses a monoclinic crystal structure. arxiv.orgatlantis-press.com It belongs to the space group P2₁/c. arxiv.org The unit cell of α-Bi₂O₃ contains two distinct bismuth (Bi) atoms and three different oxygen (O) atoms. arxiv.org This leads to two different coordination environments for the bismuth atoms; one is five-coordinate, and the other is six-coordinate. arxiv.orgwikipedia.org The structure can be visualized as layers of oxygen atoms with layers of bismuth atoms situated in between. wikipedia.org

Detailed structural analyses have determined the lattice parameters of α-Bi₂O₃ at ambient conditions to be approximately a = 5.849 Å, b = 8.164 Å, c = 7.504 Å, and β = 112.88°. arxiv.org These values are consistent across multiple studies. arxiv.org The α-phase is stable up to 729-730°C, at which point it transforms into the high-temperature δ-phase. researchgate.netwikipedia.orgnih.gov

Table 1: Crystallographic Data for α-Bi₂O₃

Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)
Monoclinic	P2₁/c	5.849	8.164	7.504	112.88

Beta (β-Bi₂O₃) Tetragonal Phase Studies

The β-Bi₂O₃ phase is a metastable, high-temperature polymorph with a tetragonal crystal structure. wikipedia.orgnih.gov It typically forms upon cooling from the δ-phase at around 650°C. wikipedia.orgscielo.org.mx The space group for β-Bi₂O₃ has been identified as P-42₁c. scielo.org.mx Research indicates that this phase is related to the fluorite structure. wikipedia.orgatamanchemicals.com

The formation of β-Bi₂O₃ can be achieved through controlled cooling of the high-temperature δ-phase or by the decomposition of other bismuth compounds like bismutite (Bi₂O₃·CO₂) at elevated temperatures. researchgate.netnih.gov Upon further cooling, the β-phase is not stable at room temperature and will transform back to the α-phase between 303°C and 550°C. wikipedia.orgnih.gov However, it can be stabilized at room temperature through doping with other oxides. asianpubs.org Studies have reported lattice parameters for the tetragonal phase, with one study providing values of a = 7.7425 Å and c = 5.6313 Å. scielo.org.mx

Table 2: Crystallographic Data for β-Bi₂O₃

Crystal System	Space Group	a (Å)	c (Å)
Tetragonal	P-42₁c	7.7425	5.6313

Gamma (γ-Bi₂O₃) Body-Centered Cubic Phase Research

The γ-Bi₂O₃ phase is another high-temperature metastable polymorph that exhibits a body-centered cubic (BCC) crystal structure. wikipedia.orgnih.govacs.org It forms from the δ-phase upon cooling at approximately 639°C. wikipedia.org The structure of γ-Bi₂O₃ is related to that of sillenite (B1174071) (Bi₁₂SiO₂₀) and belongs to the space group I23. wikipedia.orgwhiterose.ac.ukresearchgate.net

A key characteristic of the γ-phase is the presence of intrinsic vacancies. nih.gov The chemical formula is often represented as Bi₁₂Bi₀.₈O₁₉.₂, indicating that a fraction of the bismuth sites are vacant. wikipedia.orgnih.gov This disordered structure is believed to contribute to its unique properties. acs.orgnih.gov While metastable, the γ-phase can be retained at room temperature under very slow cooling conditions or through stabilization with certain dopants. researchgate.netnih.govnih.gov The lattice parameter for γ-Bi₂O₃ is reported to be around 10.2501 Å. researchgate.net

Table 3: Crystallographic Data for γ-Bi₂O₃

Crystal System	Space Group	a (Å)
Body-Centered Cubic	I23	10.2501

Delta (δ-Bi₂O₃) Face-Centered Cubic Phase Analysis

The δ-Bi₂O₃ phase is the stable high-temperature polymorph of this compound, existing from 729°C up to its melting point of 824°C. wikipedia.orgatamanchemicals.com It possesses a face-centered cubic (FCC) crystal structure with a defective fluorite-type lattice. wikipedia.orgatamanchemicals.commdpi.com In this structure, the bismuth ions form a face-centered cubic sublattice, while the oxygen ions occupy a simple cubic sublattice. kyoto-u.ac.jp A significant feature of δ-Bi₂O₃ is that 25% of the oxygen sites are vacant to maintain charge neutrality, which is a key factor in its high ionic conductivity. mdpi.comkyoto-u.ac.jp

The arrangement of these oxygen vacancies has been a subject of debate, with models proposing both ordered and random distributions. atamanchemicals.com High-temperature X-ray diffraction studies have confirmed the face-centered cubic nature of the δ-phase. bham.ac.uk Due to its high-temperature stability, obtaining pure δ-Bi₂O₃ at room temperature is challenging, though it can be stabilized by doping with certain rare-earth oxides. erciyes.edu.tr The lattice parameter for the δ-phase at 750°C has been reported as approximately 5.66 Å. nih.gov

Table 4: Crystallographic Data for δ-Bi₂O₃

Crystal System	Space Group	a (Å) at 750°C
Face-Centered Cubic	Fm-3m	5.66

Epsilon (ε-Bi₂O₃) Orthorhombic Phase Exploration

The ε-Bi₂O₃ phase is a less common, metastable polymorph with an orthorhombic crystal structure. sohag-univ.edu.egwikipedia.orgupv.es It has been reported to have the space group Pbnb. researchgate.net The synthesis of the ε-phase is not as straightforward as the more common polymorphs and often requires specific conditions, such as hydrothermal methods. wikipedia.orgresearchgate.net It has been observed to form in a mixture with the α-phase under certain hydrothermal conditions. researchgate.net The ε-phase is considered metastable and can transform to the more stable α-phase. wikipedia.orgresearchgate.net

Table 5: Crystallographic Data for ε-Bi₂O₃

Crystal System	Space Group
Orthorhombic	Pbnb

Omega (ω-Bi₂O₃) Triclinic Phase Studies

The ω-Bi₂O₃ phase is another rare, metastable polymorph that crystallizes in the triclinic system with the space group P1. whiterose.ac.ukresearchgate.net Its formation has been reported under specific synthesis conditions, such as on a BeO substrate at 800°C. whiterose.ac.ukresearchgate.net Like the ε-phase, the ω-phase is not commonly encountered and its properties are less extensively studied compared to the α, β, γ, and δ polymorphs. sohag-univ.edu.egresearchgate.net

Table 6: Crystallographic Data for ω-Bi₂O₃

Crystal System	Space Group
Triclinic	P1

Non-Stoichiometric this compound Phases

Beyond the well-defined stoichiometric polymorphs, this compound is known to form several non-stoichiometric phases. These phases are characterized by a deficiency or excess of oxygen relative to the ideal Bi₂O₃ formula. Common examples of such phases include Bi₂O₂.₃₃ and Bi₂O₂.₇₅. researchgate.netgoettingen-research-online.de The formation of these non-stoichiometric compounds can be influenced by factors such as synthesis temperature and the presence of other elements. researchgate.netgoettingen-research-online.de

For instance, the introduction of nitrogen to the surface during deposition processes can promote the formation of non-stoichiometric phases. goettingen-research-online.de In some cases, these phases, such as the tetragonal Bi₂O₂.₃₃, can coexist with stoichiometric phases like the monoclinic α-Bi₂O₃. goettingen-research-online.demdpi.com The presence of non-stoichiometry can arise from bulk crystal defects or interstitial defects created during deposition. mdpi.com The O/Bi ratio has been observed to decrease from the stoichiometric 1.5 as the proportion of the non-stoichiometric phase increases. goettingen-research-online.de

In more complex systems, such as bismuth iron oxides, various non-stoichiometric phases like Bi₂Fe₄O₉ and Bi₄₆Fe₂O₇₂ can appear as secondary or impurity phases alongside the desired stoichiometric compound. oatext.com The formation of these phases is often attributed to the kinetics of the synthesis process. oatext.com

The properties of these non-stoichiometric phases can differ from their stoichiometric counterparts. For example, Bi₂O₂.₃₃ has been reported to have a higher band gap (2.78 eV) compared to phases with a high proportion of Bi₂O₃ (2.64 eV). goettingen-research-online.de

Defect Chemistry and Ionic Conductivity in this compound Systems

The defect chemistry of this compound is fundamental to understanding its high ionic conductivity and other functional properties. The ability of the Bi₂O₃ lattice to accommodate a high concentration of defects, particularly oxygen vacancies, is a key characteristic.

Oxygen Vacancy Structures and Dynamics

The high ionic conductivity in phases like δ-Bi₂O₃ is attributed to the intrinsic presence of a large number of oxygen vacancies, constituting 25% of the oxygen sites in its defective fluorite-type lattice. scielo.org.zakyoto-u.ac.jp This high concentration of vacancies provides pathways for oxygen ion diffusion. kyoto-u.ac.jp

Theoretical studies have investigated the arrangement of these oxygen vacancies within the crystal lattice. In the defective fluorite structure of δ-Bi₂O₃, several vacancy alignment configurations have been analyzed, including along the <100>, <110>, and <111> directions. kyoto-u.ac.jpresearchgate.net Ab initio calculations have suggested that a layered δ-Bi₂O₃ structure with a <110> vacancy alignment is the most energetically stable. researchgate.net Previous studies indicated that the <110>-<111> ordered structure is the lowest in energy. osti.gov The presence of the 6s² lone pair of electrons on the Bi³⁺ cation contributes to the high polarizability of the cation network, which, along with the ability of Bi³⁺ to accommodate disordered surroundings, facilitates high ionic conduction. scielo.org.za

The dynamics of oxygen ions involve jumping between lattice sites, a process aided by thermal vibrations which can shorten the jumping distance or widen the channels for diffusion. ias.ac.in The diffusion of oxygen atoms is also influenced by the polarization effects and the role of lone-pair electrons. researchgate.net

Influence of Defects on Material Properties

Defects, including oxygen vacancies and dopant-induced imperfections, significantly influence the electrical and structural properties of this compound systems. The introduction of dopants, such as ytterbium (Yb³⁺), can lead to non-stoichiometry and the formation of a defect structure, which in turn promotes O²⁻ ion conductivity. ias.ac.in Similarly, in complex perovskites like sodium bismuth titanate (Na₀.₅Bi₀.₅TiO₃), defect chemistry engineering through acceptor-doping or creating Bi-deficiency can enhance oxide-ion conductivity. whiterose.ac.uk Conversely, donor-doping can suppress ionic conduction, reducing dielectric loss and making the materials suitable for high-temperature capacitors. rsc.org

In materials like bismuth vanadate (B1173111) (BiVO₄), oxygen vacancies can act as effective n-dopants and create polaronic charge carriers. acs.org The formation of these vacancies is linked to the creation of V⁴⁺ species and can lead to lattice distortions that increase with vacancy concentration. acs.org The presence of defects can also affect other physical properties, such as the activation energy for relaxation processes and the optical bandgap in materials like bismuth ferrite (B1171679) (BiFeO₃). researchgate.net

Structural Distortions and Local Dipole Moments

The crystal structures of this compound and related compounds are often characterized by significant structural distortions. These distortions are frequently linked to the stereochemically active 6s² lone pair of electrons on the Bi³⁺ cation. This lone pair creates an asymmetric electronic environment around the bismuth ion, leading to distorted coordination polyhedra and the formation of local dipole moments. researchgate.netresearcher.life

In complex oxides like Bi₆Te₂O₁₅, the Bi³⁺ cations exhibit a five-coordinated square pyramidal structure within asymmetric environments. researchgate.netmdpi.com The lone-pair electron is located opposite the square plane of the pyramid, contributing to local dipole moments. researchgate.netresearcher.life Calculations for Bi₆Te₂O₁₅ have shown that the dipole moments for the [BiO₅]⁷⁻ square pyramidals can range from 6.8 to 9.3 Debye (D). mdpi.com Even in structures with other cations, like the [TeO₆]⁶⁻ octahedra in the same compound, slight distortions can lead to small dipole moments. mdpi.com

In bismuthate superconductors, local inversion-symmetry breaking has been observed. nih.gov This distortion involves the displacement of oxygen atoms perpendicular to the Bi-Bi bond, leading to dipole-like features in the atomic structure. nih.gov These local distortions are crucial for understanding the material's electronic properties, as they can induce electron-phonon interactions forbidden in a higher-symmetry average structure. nih.gov The correlation length of these structural distortions can be on the order of a few angstroms. nih.gov

At higher temperatures, the Bi-O bonds in both the this compound and perovskite layers of layered perovskites can show significant disorder, indicating increased anharmonicity and dynamic distortions. researchgate.net

Bond Valence Sum (BVS) and Global Instability Index (GII) Analysis

Bond Valence Sum (BVS) and the associated Global Instability Index (GII) are powerful analytical tools used to assess the stability and strain within a crystal structure. The BVS method is based on the principle that the sum of the bond valences around a specific ion should be approximately equal to its formal oxidation state. nih.gov

Bond Valence Sum (BVS) calculations are used to verify the oxidation states of cations within a crystal structure. For example, in Bi₆Te₂O₁₅, BVS calculations confirmed the +3 and +6 oxidation states for bismuth and tellurium cations, respectively. researchgate.netresearcher.lifemdpi.com This method helps in distinguishing between different possible valence states and validating the refined crystal structure. researcher.lifemdpi.com

The Global Instability Index (GII) provides a quantitative measure of the total strain within a crystal structure, calculated from the deviation between the experimental and theoretical bond valence sums for all ions in the unit cell. mdpi.comnih.gov The GII is an indicator of the structural stability. rsc.org

A GII value below 0.1 valence units (v.u.) generally signifies a stable, well-balanced structure. rsc.org

Values between 0.1 and 0.2 v.u. suggest a strained structure. nih.govrsc.org

A GII greater than 0.2 v.u. indicates a highly strained and likely unstable structure. nih.govrsc.org

For instance, in the analysis of Bi₆Te₂O₁₅, the calculated GII of 0.172 v.u. indicated that the structure is strained, which was attributed to the distortions of the [BiO₅]⁷⁻ and [TeO₆]⁶⁻ polyhedra. mdpi.com Similarly, for the high-pressure phase of PbTeO₄, a GII of 0.148 revealed a strained but stable structure, possibly due to the conditions of its formation. rsc.org These indices are valuable for interpreting structural distortions and predicting the feasibility of hypothetical crystal structures. mdpi.comnih.gov

Below is an interactive table summarizing the GII values and their implications for structural stability.

Global Instability Index (GII) (v.u.)	Structural Implication
< 0.1	Generally considered stable and well-balanced
0.1 - 0.2	Considered a strained structure
> 0.2	Considered unstable or highly distorted

Advanced Synthesis Methodologies for Bismuth Oxide Materials

Solution-Based Synthesis Techniques

Solution-based methods offer advantages such as low-temperature processing, cost-effectiveness, and facile control over the product's chemical composition and structure.

Hydrothermal and solvothermal synthesis are versatile techniques that involve chemical reactions in aqueous (hydrothermal) or non-aqueous (solvothermal) solvents at elevated temperatures and pressures in a sealed vessel, such as an autoclave. These methods are widely used to produce crystalline Bi₂O₃ with various polymorphs and morphologies.

The key to controlling the final product lies in manipulating reaction parameters such as temperature, time, solvent type, precursor concentration, and the use of mineralizers or additives. researchgate.net For instance, a facile solvothermal process using bismuth nitrate (B79036) pentahydrate in ethylene (B1197577) glycol and ethyl alcohol at 120°C for 10 hours can produce nanoparticles. atlantis-press.comatlantis-press.com Subsequent calcination at different temperatures allows for phase transformation; annealing at 300°C yields tetragonal β-Bi₂O₃, while increasing the temperature to 350°C promotes the formation of the monoclinic α-Bi₂O₃ phase. atlantis-press.comatlantis-press.com The particle size also tends to increase with higher calcination temperatures. atlantis-press.com

Similarly, the hydrothermal method can be employed to fabricate specific morphologies. Non-agglomerated Bi₂O₃ needles with a monoclinic structure have been prepared from bismuth hydroxide (B78521) in an alkali solution at 120°C in just 30 minutes. researchgate.net The dimensions of these needles can be tuned by altering the reaction temperature and duration. researchgate.net Studies have also shown that varying the initial concentration of bismuth nitrate in a hydrothermal system at 140°C can control the crystallite size of Bi₂O₃ nanoparticles in the range of 13.4–30.7 nm. tuiasi.ro

Different polymorphs can be selectively synthesized by adjusting the chemical environment. Hydrothermal reactions using sodium bismuthate (NaBiO₃·nH₂O) in a sodium hydroxide (NaOH) solution have been shown to yield different products depending on the conditions; monoclinic α-Bi₂O₃ and orthorhombic ε-Bi₂O₃ can be obtained by tuning the reaction temperature and NaOH concentration. acs.org

Table 1: Influence of Hydrothermal/Solvothermal Parameters on Bi₂O₃ Synthesis

Method	Precursor	Solvent/Additive	Temperature & Time	Resulting Phase & Morphology
Solvothermal	Bi(NO₃)₃·5H₂O	Ethylene Glycol, Ethyl Alcohol	120°C, 10 h (then calcined at 300-350°C)	β-Bi₂O₃ (300°C), α-Bi₂O₃ (350°C); Nanoparticles (50-100 nm) atlantis-press.comatlantis-press.com
Hydrothermal	Bi(NO₃)₃·5H₂O	Ethylene Glycol	140°C, 2 h	Cubic Bi₂O₃; Nanoparticles (13.4–30.7 nm) tuiasi.ro
Hydrothermal	Bi(OH)₃	NaOH solution	120°C, 0.5 h	Monoclinic α-Bi₂O₃; Needles researchgate.net
Hydrothermal	NaBiO₃·nH₂O	NaOH solution	Varied	α-Bi₂O₃, ε-Bi₂O₃; Micrometer-sized crystals acs.org

The sol-gel method is a chemical solution process used to produce solid materials from small molecules. The process involves the conversion of precursors (sol) into a gelatinous network (gel) that can be further processed to create powders or films. For bismuth oxide synthesis, this typically involves dissolving a bismuth salt, such as bismuth nitrate pentahydrate, in a solvent with a complexing agent like citric acid. ugm.ac.idufs.ac.za

The mixture forms a sol, which upon heating and aging, transforms into a gel. ugm.ac.id This gel is then dried and calcined at high temperatures to remove organic residues and induce crystallization. The calcination temperature is a critical parameter that significantly influences the crystal structure, particle size, and morphology of the final Bi₂O₃ product. ugm.ac.idresearchgate.net

In a typical synthesis, bismuth nitrate pentahydrate and citric acid are dissolved in nitric acid. ugm.ac.id An agent like polyethylene (B3416737) glycol (PEG) may be added to prevent agglomeration. ugm.ac.id After gelation and drying, calcination at temperatures ranging from 500°C to 700°C has been shown to produce a mixed-phase powder containing both monoclinic α-Bi₂O₃ and body-centered cubic γ-Bi₂O₃. ugm.ac.idresearchgate.net Research indicates that as the calcination temperature increases, the particle size of the resulting oxide grows larger. ugm.ac.id

Table 2: Effect of Calcination Temperature in Sol-Gel Synthesis of Bi₂O₃

Precursor	Complexing Agent	Calcination Temperature	Resulting Phases
Bi(NO₃)₃·5H₂O	Citric Acid	500°C	α-Bi₂O₃ (monoclinic) + γ-Bi₂O₃ (body-centered cubic) ugm.ac.idresearchgate.net
Bi(NO₃)₃·5H₂O	Citric Acid	600°C	α-Bi₂O₃ (monoclinic) + γ-Bi₂O₃ (body-centered cubic) ugm.ac.idresearchgate.net
Bi(NO₃)₃·5H₂O	Citric Acid	700°C	α-Bi₂O₃ (monoclinic) + γ-Bi₂O₃ (body-centered cubic) ugm.ac.idresearchgate.net

Co-precipitation is a simple, rapid, and cost-effective method for synthesizing this compound powders. utar.edu.mymkjc.inijaresm.com The process involves dissolving a bismuth salt precursor in a suitable solvent and then adding a precipitating agent, such as a base, to induce the formation of an insoluble precipitate. Control over parameters like pH, temperature, and stirring rate is essential for obtaining particles with desired characteristics. tandfonline.com

For example, Bi₂O₃ nanoparticles with a monoclinic structure and rod-like morphology have been synthesized using bismuth nitrate pentahydrate as the precursor and potassium hydroxide (KOH) as the precipitant. malayajournal.org The process involved stirring at 60°C, followed by washing, drying, and calcination at 500°C. malayajournal.org In another approach, pure Bi₂O₃ nanoparticles were prepared by dissolving bismuth nitrate in water, adding sodium hydroxide (NaOH) to raise the pH, and then collecting the precipitate. nih.gov This facile chemical route yielded the tetragonal β-Bi₂O₃ phase. nih.gov The co-precipitation method is noted for being a promising low-temperature technique for producing Bi₂O₃ nanostructures. mkjc.inijaresm.com

Green synthesis has emerged as an eco-friendly and cost-effective alternative to conventional chemical and physical methods for producing nanoparticles. orientjchem.org This approach utilizes biological entities such as plant extracts, bacteria, or fungi, which contain biomolecules that act as natural reducing and capping agents. mdpi.comnih.gov These agents facilitate the reduction of metal ions and stabilize the resulting nanoparticles, preventing agglomeration. mdpi.com

A variety of plant extracts have been successfully used to synthesize Bi₂O₃ nanoparticles. For instance, aqueous leaf extracts of Chenopodium album have been employed to produce α-Bi₂O₃ nanoparticles with an average size of about 80 nm. orientjchem.org Similarly, Mentha pulegium (pennyroyal) extract has been used to synthesize monoclinic α-Bi₂O₃ nanoparticles around 150 nm after heating at 90°C and calcining at 550°C. nih.gov The use of Mexican Mint gel as a fuel in a solution combustion method yielded α-Bi₂O₃ nanoparticles with a crystallite size of approximately 55 nm. mdpi.com Other successful reports include the use of Beta vulgaris (beetroot) and Eucalyptus camaldulensis (Red River Gum) extracts. chemclassjournal.comchemmethod.com This bio-mediated approach is considered simple, rapid, and environmentally benign. orientjchem.org

Table 3: Examples of Green Synthesis of Bi₂O₃ Nanoparticles

Biological Agent	Precursor	Resulting Phase & Size
Chenopodium album extract	Bi(NO₃)₃·5H₂O	α-Bi₂O₃; ~80 nm orientjchem.org
Mentha pulegium extract	Bi(NO₃)₃	α-Bi₂O₃ (monoclinic); ~150 nm nih.gov
Mexican Mint gel	Not specified	α-Bi₂O₃; ~55 nm mdpi.com
Beta vulgaris extract	Bi₂(SO₄)₃ or Bi(NO₃)₃·5H₂O	Monoclinic; 17.26 nm chemmethod.com
Eucalyptus camaldulensis extract	Not specified	Amorphous chemclassjournal.com

Vapor Phase and Thermal Decomposition Methods

Vapor phase deposition methods are "bottom-up" techniques where thin films are grown on a substrate from atoms or molecules in a gaseous state. These methods offer precise control over film thickness, composition, and crystallinity.

Physical Vapor Deposition (PVD) encompasses a family of processes where a material is converted into its vapor phase in a vacuum chamber and then condensed onto a substrate surface to form a thin film. openresearchlibrary.orgresearchgate.netresearchgate.net The properties of the resulting this compound films can be tailored by controlling deposition parameters like substrate temperature, background gas pressure, and the chosen PVD technique. openresearchlibrary.orgresearchgate.net

Thermal Evaporation is a straightforward PVD method where a source material, such as high-purity bismuth metal or Bi₂O₃ powder, is heated in a vacuum environment until it evaporates. researchgate.netaemdeposition.comheegermaterials.com The vapor then travels and condenses onto a cooler substrate. mdpi.com An alternative approach is to first deposit a thin film of metallic bismuth and then oxidize it in air at elevated temperatures. lew.roscholarsresearchlibrary.com This two-step process is inexpensive and allows for the formation of polycrystalline and multiphase this compound films. lew.roscholarsresearchlibrary.com The final properties depend on the oxidation temperature and duration. scholarsresearchlibrary.com Films with direct energy gaps of 2.6 eV have been produced via thermal evaporation of Bi₂O₃ nanoparticles. ijap-iq.com

Pulsed Laser Deposition (PLD) utilizes a high-power laser beam to ablate a target material (e.g., a pure bismuth or sintered Bi₂O₃ pellet) inside a vacuum chamber. worldscientific.comresearchgate.net The ablated material forms a plasma plume that expands and deposits onto a substrate. mdpi.com PLD allows for the growth of high-quality crystalline films. The phase composition of the film is highly dependent on the deposition conditions. For instance, by varying the oxygen pressure (0.15–45 Pa) and substrate temperature during PLD, thin films containing β-Bi₂O₃ and/or δ-Bi₂O₃ phases can be obtained. capes.gov.br The substrate temperature during deposition is also a critical factor, influencing the degree of oxidation and crystallinity of the films. researchgate.net

Sputtering involves bombarding a target with energetic ions (usually argon) from a plasma, which causes atoms from the target to be ejected or "sputtered." scielo.org These ejected atoms then deposit onto a substrate. In reactive sputtering , a reactive gas like oxygen is introduced into the chamber along with the inert gas. diva-portal.orgaip.org This allows for the deposition of oxide films from a metallic target. The ratio of oxygen in the working gas is a crucial parameter for controlling the film's stoichiometry and crystal phase. diva-portal.org By carefully adjusting the O₂/(Ar+O₂) flow ratio, it is possible to selectively deposit films of pure bismuth, δ-Bi₂O₃, or α-Bi₂O₃. diva-portal.org

Table 4: Overview of PVD Techniques for this compound Thin Film Synthesis

Technique	Target Material	Key Parameters	Resulting Phases/Properties
Thermal Evaporation	Bismuth metal (followed by oxidation)	Oxidation Temperature & Time	Polycrystalline, multiphase Bi₂O₃ lew.roscholarsresearchlibrary.com
Pulsed Laser Deposition (PLD)	Bismuth or Bi₂O₃	O₂ Pressure, Substrate Temperature	β-Bi₂O₃, δ-Bi₂O₃; Crystalline films researchgate.netcapes.gov.br
Reactive Sputtering	Bismuth metal	O₂/(Ar+O₂) Flow Ratio, Power, Substrate Temp.	α-Bi₂O₃, δ-Bi₂O₃; Phase control possible diva-portal.orgmdpi.com

Thermal Decomposition of Precursors

Thermal decomposition is a versatile method for synthesizing this compound by heating a precursor material to a temperature at which it breaks down to form the desired oxide. The choice of precursor and decomposition conditions significantly influences the characteristics of the final product.

Common precursors include bismuth salts like bismuth nitrate, bismuth subcarbonate, and bismuth oxalate (B1200264). aip.orginoe.ro For instance, the thermal decomposition of bismuth nitrate, often in the presence of ammonia, can yield Bi₂O₃. aip.org However, this conventional route can be complex and require high temperatures, sometimes as high as 800°C. aip.org

A more controlled approach involves the use of metal-organic frameworks (MOFs) as precursors. In one study, a bismuth-based MOF was first synthesized under solvothermal conditions at 100°C. Subsequent calcination and thermal decomposition of this MOF at 550°C for 5 hours produced spherical Bi₂O₃ nanoparticles with a particle size of approximately 60 nm. ijcce.ac.ir

The thermal decomposition of bismuth oxalate is another effective route. The process can be carried out under different atmospheres to yield different products. Under vacuum, the decomposition of hydrated bismuth oxalate (Bi₂(C₂O₄)₃·7H₂O) between 200 and 300°C leads to the formation of metallic bismuth. inoe.ro In contrast, controlled decomposition in air at around 270°C can stabilize the metastable β-Bi₂O₃ phase. inoe.ro Similarly, the oxidative thermolysis of bismuth(III) DL-tartrate (BiC₄H₃O₆) has been shown to produce fine crystalline powders of the tetragonal β-Bi₂O₃ modification. This process involves the formation of intermediate (BiO)₂CO₃ and metallic bismuth before the final oxide is formed at temperatures between 230-280°C. chimicatechnoacta.ru

The thermal decomposition of coprecipitated precursors containing other metal ions allows for the synthesis of mixed metal oxides. For example, a precursor with the suggested formula Ca₃[Bi₆O₆(C₂O₄)₄(OH)₃NO₃]·0.5H₂O, upon thermal treatment at 650°C, yielded a mixture of CaBi₂O₄, a solid solution of Bi₁.₆Ca₀.₄O₂.₈, and CaCO₃. akjournals.com

Table 1: Examples of Thermal Decomposition Methods for this compound Synthesis

Precursor	Decomposition Conditions	Resulting Product	Reference
Bismuth-based MOF	550°C for 5 hours	Spherical Bi₂O₃ nanoparticles (~60 nm)	ijcce.ac.ir
Bi₂(C₂O₄)₃·7H₂O	270°C in air	Metastable β-Bi₂O₃	inoe.ro
BiC₄H₃O₆	220°C for 3-6h, then 280°C for 3-6h in air	Fine crystalline β-Bi₂O₃	chimicatechnoacta.ru
Ca₃[Bi₆O₆(C₂O₄)₄(OH)₃NO₃]·0.5H₂O	650°C	Mixture including CaBi₂O₄	akjournals.com

Combustion Synthesis

Combustion synthesis is a rapid, energy-efficient, and often self-sustaining method for producing fine, high-purity oxide powders. deswater.comui.ac.id The process involves an exothermic redox reaction between a metal salt (oxidant), typically bismuth nitrate, and an organic fuel such as urea (B33335), glycine, citric acid, or sucrose. ui.ac.idrsc.orgtandfonline.com

This method's key advantage is its ability to generate high temperatures quickly, which facilitates the formation of crystalline materials. deswater.com The choice of fuel plays a critical role in determining the morphology and properties of the resulting Bi₂O₃. For instance, a study comparing urea, glycine, and citric acid as fuels found that all three produced yellow Bi₂O₃ powder after heating at 300°C for 8 hours followed by calcination at 700°C for 4 hours. ui.ac.id However, the use of different fuels resulted in variations in the morphology and physical properties of the synthesized particles. ui.ac.id

In a typical solution combustion synthesis, bismuth nitrate pentahydrate is dissolved in nitric acid, followed by the addition of a fuel. ui.ac.idrsc.orgtandfonline.com For example, dissolving 2.9106 g of Bi(NO₃)₃·5H₂O and 1.471 g of C₆H₈O₇·H₂O in 10 mL of HNO₃, with the addition of PEG-20000 as a dispersant, and heating at 300°C for 2 hours, can produce β-Bi₂O₃ nanoparticles as small as 10.7 nm. tandfonline.comtandfonline.com The process parameters, including calcination temperature and the molar ratio of oxidant to fuel, have a significant impact on the crystal phase and size of the final product. tandfonline.com

Table 2: Fuels Used in Combustion Synthesis of this compound

Fuel	Oxidant	Synthesis Conditions	Resulting Phase	Reference
Sucrose	Bismuth Nitrate	Solution Combustion	Not specified	rsc.org
Urea	Bismuth Nitrate Pentahydrate	Heated at 300°C for 8h, calcined at 700°C for 4h	α-Bi₂O₃ (monoclinic)	ui.ac.id
Glycine	Bismuth Nitrate Pentahydrate	Heated at 300°C for 8h, calcined at 700°C for 4h	Amorphous phase	ui.ac.id
Citric Acid	Bismuth Nitrate Pentahydrate	Heated at 300°C for 8h, calcined at 700°C for 4h	α-Bi₂O₃ (monoclinic)	ui.ac.id
Citric Acid	Bismuth Nitrate Pentahydrate	Heated at 300°C for 2h	β-Bi₂O₃	tandfonline.comtandfonline.com

Microwave-Assisted Synthesis

Microwave-assisted synthesis has emerged as a rapid, low-cost, and energy-efficient method for preparing nanomaterials, including various morphologies of this compound. scielo.org.coredalyc.org This technique utilizes microwave irradiation to heat the reaction mixture, leading to faster reaction rates and often producing nanoparticles with a narrow size distribution. scielo.org.coscirp.org

The synthesis can be performed in a simple domestic microwave oven, although controlling reaction variables can be a challenge. scielo.org.co A novel approach involves a modified household microwave oven with controlled inert gas flow to evaporate and oxidize bismuth in open air, resulting in Bi₂O₃ nanoparticles. digitellinc.com

In a typical microwave-assisted hydrothermal or solvothermal synthesis, a bismuth precursor, such as bismuth nitrate, is dissolved in a solvent like ethylene glycol. scirp.orgfrontiersin.org For instance, Bi₂O₃ nanostructures with an average particle size of 85 nm have been synthesized by preparing separate solutions of bismuth nitrate and Al₂O₃·4SiO₂·H₂O in ethylene glycol, mixing them, and then subjecting the mixture to microwave irradiation at 120 W for 15 minutes. frontiersin.org The resulting product was then calcined to obtain pure Bi₂O₃. frontiersin.org The pH of the reaction mixture is a crucial parameter, with crystalline single-phase α-Bi₂O₃ being obtained at a pH ≥12. researchgate.net

Microwave-assisted methods can also be used to synthesize more complex structures. For example, this compound carbonate (Bi₂O₂CO₃) structures were synthesized using sodium bismuthate as a precursor in ethylene glycol via a microwave-assisted solvothermal approach. scirp.org Similarly, perovskite bismuth titanate nanosheets have been produced using a microwave-initiated combustion method, which significantly reduces the synthesis time compared to traditional methods. peerj.com

Templating Methods and Controlled Morphology Fabrication

Templating methods offer a powerful strategy for controlling the size, shape, and dimensionality of this compound nanostructures. rsc.org This approach involves the use of a pre-existing template, which can be either a "hard" or "soft" material, to guide the formation of the desired morphology.

Formation of Nanoparticles and Nanocrystals

A variety of methods have been developed to synthesize this compound nanoparticles and nanocrystals with controlled characteristics. Hydrothermal methods are widely used due to the relatively low temperatures required and the ease of controlling particle size. rsc.org For example, Bi₂O₃ nanoparticles have been produced hydrothermally by heating a mixture of bismuth nitrate and sodium hydroxide in a Teflon-lined autoclave at 160°C for 24 hours, followed by calcination at 450°C. xisdxjxsu.asia

Green synthesis approaches, which utilize natural extracts as capping and reducing agents, offer an environmentally friendly alternative. This compound nanoparticles have been synthesized using aqueous extracts from plants like Mentha pulegium and Beta vulgaris. researchgate.netchemmethod.comchemmethod.com For instance, using Beta vulgaris extract with bismuth sulfate (B86663) or bismuth nitrate pentahydrate resulted in monoclinic and rhombohedral phase Bi₂O₃ nanoparticles with average diameters of 30.28 nm and 34.90 nm, respectively. chemmethod.com

The thermal decomposition of bismuth-based metal-organic frameworks (MOFs) is another effective route, yielding spherical Bi₂O₃ nanoparticles. ijcce.ac.ir Additionally, methods like reactive sputtering and vapor aggregation have been employed to produce nanostructured Bi₂O₃ films by depositing free Bi-oxide nanoparticles. rsc.org

Synthesis of Thin Films

This compound thin films are important for various optical and electronic applications. unirioja.es They can be deposited using a range of techniques, including spray pyrolysis, sol-gel, sputtering, and chemical vapor deposition (CVD). researchgate.netrcsc.ac.in

Spray pyrolysis is a cost-effective method where a solution containing a bismuth precursor is sprayed onto a heated substrate. rcsc.ac.in For example, Bi₂O₃ thin films have been prepared by spraying a 0.05 M solution of bismuth nitrate onto glass substrates heated to 320°C. rcsc.ac.in Another study using spray pyrolysis at 550°C produced tetragonal β-phase Bi₂O₃ films with a porous structure. researchgate.net

The sol-gel method is another versatile technique for preparing thin films. bibliotekanauki.pl It involves the creation of a 'sol' (a colloidal solution) which is then deposited and converted into a 'gel' (a solid-like network) on a substrate. This method has been used to synthesize pure and copper-doped Bi₂O₃ thin films. bibliotekanauki.pl

Sputtering, including RF magnetron sputtering and DC sputtering, and pulsed laser deposition are physical vapor deposition techniques that have also been used to grow Bi₂O₃ thin films. europa.eu

Fabrication of Nanotubes, Nanospheres, Nanosheets, and Nanowires

The fabrication of one-dimensional (1D) and two-dimensional (2D) this compound nanostructures has garnered significant attention due to their unique properties.

Nanotubes: Uniform Bi₂O₃ and bismuth subcarbonate ((BiO)₂CO₃) nanotubes have been synthesized through a facile, template-free solvothermal method. scilit.comcapes.gov.brnih.gov The synergistic effect of ethylene glycol and urea was found to be crucial for the formation of these tubular structures. scilit.comnih.gov

Nanospheres: Bismuth nanospheres have been obtained on silicon wafers using a hydrothermal method. scielo.org.co

Nanosheets: this compound nanosheets can be synthesized through various routes. A sustainable approach utilized Moringa oleifera seed extract as a biological capping and reducing agent. gnest.org Another method involves the selective dissolution of Sr–Ca–Fe–O layers from a layered Bi₂.₂Sr₁.₈CaFe₂O₉ compound in a nitric acid solution, followed by ultrasonic treatment to yield this compound nanosheets. acs.org Ultrathin layered BiOBr nanosheets, prepared via a surfactant-assisted hydrothermal method, can also serve as precursors for creating other 2D oxide nanosheets through ion exchange. nih.gov

Nanowires: this compound nanowires have been successfully synthesized using several techniques. unirioja.es The vapor transport method, driven by a vapor-liquid-solid (VLS) mechanism, has been used to grow α-Bi₂O₃ nanowires with diameters ranging from tens to hundreds of nanometers. optica.org In a typical process, bismuth powder is used as the source material, and a thin layer of gold on a silicon substrate acts as the catalyst at a growth temperature of around 400°C. optica.org Another approach involves the direct thermal oxidation of Bi-Sn eutectic nanowires at 700°C to produce BiOₓ–SnOₓ heterostructure nanowires with a diameter of 70 nm. nycu.edu.tw Furthermore, focused ion beam (FIB) milling has been developed to fabricate Bi nanowires as small as 30 nm in diameter from a thermally evaporated 50 nm bismuth film. aip.org

Structural Characterization

A thorough understanding of the crystallographic and morphological properties of this compound is fundamental to controlling its synthesis and tailoring its functionality.

X-ray Diffraction (XRD) for Crystal Structure and Phase Identification

X-ray Diffraction (XRD) is an indispensable tool for identifying the crystal structure and phase composition of this compound. Bi2O3 is known to exist in several polymorphic phases, including the monoclinic α-phase, tetragonal β-phase, body-centered cubic γ-phase, and face-centered cubic δ-phase. researchgate.net XRD analysis allows researchers to distinguish between these phases by comparing the diffraction patterns of synthesized materials with standard crystallographic data. researchgate.net

For instance, studies have utilized XRD to confirm the synthesis of the monoclinic α-Bi2O3 phase, which is stable under ambient conditions. researchgate.netias.ac.in In other research, the evolution of both α and β crystalline phases has been observed. researchgate.netgrafiati.com The technique is also critical in identifying the successful synthesis of the high-temperature δ-phase, which is sought after for its high ionic conductivity. diva-portal.org Furthermore, XRD can reveal the polycrystalline nature of Bi2O3 films and identify preferred crystal orientations. aip.org The precision of XRD also allows for the determination of lattice parameters and space groups, such as the P-421c space group for the β-Bi2O3 phase. mdpi.com

Detailed analysis of XRD data can also provide information on the crystallite size, which is often calculated using the Scherrer equation. mdpi.com Research has reported crystallite sizes for Bi2O3 in the nanometer range, for example, between 49–65 nm and 63–83 nm for monoclinic structures. researchgate.net

Table 1: XRD Data for Different this compound Phases

Phase	Crystal System	Space Group	Key Diffraction Peaks (2θ)	Reference
α-Bi2O3	Monoclinic	P2₁/c	28.0°, 37.9°, 44.6°, 51.3°, 57.8°	researchgate.netdiva-portal.org
β-Bi2O3	Tetragonal	P-421c	27.9°, 32.7°, 46.2°	mdpi.commmu.ac.uk

Electron Microscopy (SEM, TEM, HRTEM, SAED) for Morphology, Size, and Crystallinity

Electron microscopy techniques are paramount for visualizing the morphology, size, and crystallinity of this compound at the nanoscale.

Scanning Electron Microscopy (SEM) provides high-resolution images of the surface morphology. SEM analysis has revealed various morphologies for Bi2O3, including nanosheets, nanorods, and granular structures. researchgate.netacs.org It can show the distribution and arrangement of nanoparticles, such as the uniform distribution of Bi2O3 nanoparticles on a porous silicon surface. ias.ac.in SEM is also used to observe the effects of synthesis parameters on the final morphology, for instance, how increasing power during sputtering can lead to denser films with smaller grain sizes. diva-portal.org

Transmission Electron Microscopy (TEM) and High-Resolution Transmission Electron Microscopy (HRTEM) offer even greater magnification, allowing for the observation of internal structures and individual crystal lattices. HRTEM images can reveal the high crystallinity of Bi2O3 nanoparticles by showing clear lattice fringes. elsevier.esresearchgate.net The interplanar spacing measured from these fringes can be used to identify specific crystal planes, corroborating XRD data. elsevier.esresearchgate.net For example, HRTEM has been used to identify the (112) and (003) lattice planes in different BiOBr samples. elsevier.es

Selected Area Electron Diffraction (SAED) , often used in conjunction with TEM, provides crystallographic information from a small selected area of the sample. SAED patterns can confirm the single-crystalline or polycrystalline nature of the material. mmu.ac.ukimim.pl For instance, SAED patterns have confirmed the polycrystalline structure of composite samples containing both anatase titania and β-bismuth oxide. mmu.ac.uk

Table 2: Morphological and Crystallinity Insights from Electron Microscopy

Technique	Information Obtained	Example Finding	Reference
SEM	Surface morphology, particle size and distribution	Revealed nanosheet-like morphology in Sm³⁺ doped Bi₂O₃.	researchgate.net
TEM	Internal structure, particle size, crystallinity	Confirmed the structural and morphological findings of SEM.	researchgate.net
HRTEM	Lattice fringes, interplanar spacing, crystallinity	Showed lattice fringes with an interplanar distance of 0.228 nm, corresponding to the (112) lattice planes of BiOBr.	elsevier.es

Atomic Force Microscopy (AFM) for Surface Topography

Atomic Force Microscopy (AFM) is a powerful tool for characterizing the surface topography and roughness of this compound films and nanoparticles. ias.ac.in By scanning a sharp tip over the surface, AFM generates three-dimensional images that reveal features such as pores, grains, and islands. ias.ac.inimim.pl Quantitative data, including the root mean square (RMS) roughness and average roughness, can be extracted from AFM images. mdpi.comacs.org For example, studies have shown that the RMS roughness of Bi2O3 films can vary, with one study reporting an increase from 1.93 nm to 2.26 nm after deposition on a porous silicon layer. ias.ac.in Another study on Bi/Bi2O3 layers reported a significantly higher RMS roughness of 155 ± 2 nm. mdpi.com This information is crucial as surface roughness can influence properties like photocatalytic activity by affecting the adsorption of pollutants. mdpi.com

X-ray Reflectivity (XRR) and Grazing Incidence X-ray Diffraction (GIXRD)

X-ray Reflectivity (XRR) and Grazing Incidence X-ray Diffraction (GIXRD) are surface-sensitive techniques that provide detailed information about thin films of this compound.

XRR is used to determine film thickness, density, and interfacial roughness with high precision. aip.org

GIXRD is particularly useful for analyzing the crystallographic structure of thin films, as the grazing incidence angle enhances the signal from the film while minimizing interference from the substrate. aip.org GIXRD has been employed to study the phase transitions in Bi2O3 thin films upon annealing. For example, a film initially showing the β-phase structure was observed to transition to the α-phase after annealing at 800 °C. aip.org This technique is also instrumental in identifying the crystallographic phases present at different deposition temperatures. aip.orguva.es

Compositional and Functional Group Analysis

Determining the elemental composition and the nature of chemical bonding is essential for a complete characterization of this compound materials.

Energy-Dispersive X-ray Spectroscopy (EDS/EDX)

Energy-Dispersive X-ray Spectroscopy (EDS or EDX), typically coupled with an SEM or TEM, is a widely used technique for elemental analysis. researchgate.netlucideon.com It identifies the elements present in a sample and can provide semi-quantitative compositional information by analyzing the characteristic X-rays emitted from the sample when bombarded by an electron beam. oxinst.com In this compound research, EDS is routinely used to confirm the presence of bismuth and oxygen and to detect any dopants or impurities. researchgate.netplos.org For instance, in the synthesis of bismuth oxychloride (BiOCl), EDS analysis confirmed that the atomic ratio of Bi:O:Cl was close to the expected 1:1:1. plos.org It has also been used to verify the presence of bismuth and erbium in doped thin films and to confirm the absence of nitrogen in the final product after a synthesis process involving bismuth subnitrate. imim.plresearchgate.net

Table 3: Compound Names Mentioned

Compound Name
This compound
Bismuth
Bismuth oxybromide
Bismuth oxychloride
Bismuth subnitrate
Erbium
Samarium
Sodium
Titanium dioxide
Anatase
Rutile
Porous silicon
Silicon
Aluminum
Chlorine
Nitrogen

Fourier Transform Infrared (FT-IR) Spectroscopy

Fourier Transform Infrared (FT-IR) spectroscopy is a valuable technique for investigating the structural properties of this compound (Bi₂O₃) and its composites. By analyzing the interaction of infrared radiation with the material, FT-IR spectroscopy provides information about the vibrational modes of the chemical bonds present.

In the study of this compound-based glasses, such as the Bi₂O₃-ZnO-B₂O₃-BaO system, FT-IR is used to identify the structural units within the glass network. scirp.orgscirp.org Signals in the FT-IR spectra are typically observed around 500 cm⁻¹, 720 cm⁻¹, 840 cm⁻¹, 980-1080 cm⁻¹, and 1200-1500 cm⁻¹. scirp.orgscirp.orgvideleaf.com The peak around 500 cm⁻¹ is often attributed to the Bi-O bond in [BiO₆] octahedral units. scirp.orgscirp.org As the concentration of Bi₂O₃ increases, the intensity of this peak also increases, indicating a higher number of [BiO₆] units. scirp.orgscirp.org The peak around 720 cm⁻¹ may be associated with both [BO₃] and [BiO₃] units. scirp.orgscirp.org

In the synthesis of Bi₂O₃ nanoparticles, FT-IR confirms the formation of the material. For instance, in a hydrothermal synthesis method, the absorption band at 845 cm⁻¹ is attributed to the Bi-O-Bi bond, while a strong absorption band at 424 cm⁻¹ is due to the stretching mode of the Bi-O bond. aip.org Similarly, in the analysis of bismuth oxychloride (BiOCl) and its doped variants, a band at 3435 cm⁻¹ corresponds to the stretching vibrations of hydroxyl groups, and a peak at 1630 cm⁻¹ confirms the bending vibrations of adsorbed water molecules. orientjchem.org The presence of a metal-oxygen bond (Bi-O) is also confirmed by a characteristic vibration. brieflands.com

Grazing Angle Attenuated Total Reflection Fourier Transform Infrared Spectroscopy (GATR-FTIR) has been employed to study thin films of bismuth-based oxides. rsc.org This technique is particularly useful for analyzing the composition of gel layers on substrates during the synthesis process. rsc.org

FT-IR Spectral Data for this compound and Related Compounds

Wavenumber (cm⁻¹)	Assignment	Reference
~500	Bi-O bond in [BiO₆] units	scirp.orgscirp.org
~720	[BO₃] and [BiO₃] units	scirp.orgscirp.org
845	Bi-O-Bi bond	aip.org
424	Stretching mode of Bi-O	aip.org
3435	Stretching vibrations of hydroxyl group	orientjchem.org
1630	Bending vibrations of adsorbed water molecules	orientjchem.org

X-ray Fluorescence (XRF) Analysis

X-ray Fluorescence (XRF) analysis is a non-destructive analytical technique used to determine the elemental composition of materials. In this compound research, XRF is employed to verify the mass fractions of bismuth and other constituent elements in synthesized materials. nih.gov For example, in the synthesis of cerium-bismuth mixed oxides, XRF analysis was used to determine the mass percentages of Bi and Ce. nih.gov The technique can also be used to confirm the presence of specific elements in a sample, such as lead and palladium in an ash product. koreascience.kr

In the analysis of pyrotechnic compositions, energy-dispersive X-ray fluorescence (EDXRF) provides a rapid method for the semi-quantitative determination of bismuth content. webofproceedings.org By exciting the sample with X-rays, the elements within emit characteristic X-ray fluorescence, which acts as a fingerprint for identification. webofproceedings.org The intensity of the characteristic X-ray fluorescence from bismuth is proportional to its concentration in the sample, allowing for a semi-quantitative analysis. webofproceedings.org For instance, in pyrotechnic samples with a 10% this compound content, the fluorescence intensity of the bismuth element's characteristic line was found to be in the range of 1465 to 1856 cps/mA. webofproceedings.org

Micro-X-ray fluorescence (µ-XRF) has been utilized to investigate the elemental composition of modified graphite (B72142) screen-printed electrodes. This technique can provide a line scan of the working, counter, and reference electrodes to map the distribution of elements. cnr.it

XRF Analysis Data for Bismuth in Pyrotechnics

Sample No.	Pyrotechnic Effect	Bi Fluorescence Intensity (cps/mA)
1	Red	1542
2	Blue	1465
3	Yellow	1812
4	Green	1483
5	White	1856

Optical and Electronic Characterization

UV-Visible Spectroscopy and Diffuse Reflection Spectroscopy (DRS)

UV-Visible Spectroscopy and Diffuse Reflection Spectroscopy (DRS) are key techniques for investigating the optical properties of this compound, particularly its ability to absorb UV and visible light. These methods are used to determine the band gap energy (Eg) of the material, which is a crucial parameter for its application in photocatalysis and optoelectronics.

The band gap of this compound nanoparticles can be calculated from the absorption spectrum using the relation Eg = 1240/λ, where λ is the cutoff wavelength. orientjchem.org For instance, synthesized bismuth oxychloride (BiOCl) was found to have a band gap of 3.2 eV. orientjchem.org Doping BiOCl with aluminum fluoride (B91410) was shown to reduce the band gap to 2.86 eV. orientjchem.org DRS analysis of this compound nanoparticles has demonstrated their ultraviolet protective properties, with strong absorption in the UV-A, UV-B, and UV-C regions (200-400 nm). brieflands.comamecj.com

In the study of this compound-based nanocomposites, UV-Vis DRS is used to characterize the optical state and calculate the band gap. For a Bi₂O₃/MgO/GO nanocomposite, the band gap was determined to be 5.718 eV from UV-vis spectroscopy. rsc.org The band gap of Bi₂O₂.₃₃ was found to be 2.78 eV, which is higher than that of phases with a high proportion of Bi₂O₃ (2.64 eV). mdpi.com This shift in the band gap can be influenced by factors such as oxygen vacancies, coating thickness, and the presence of different crystal phases. mdpi.com

Band Gap Energies of this compound and Related Materials

Material	Band Gap (eV)	Technique	Reference
Bismuth Oxychloride (BiOCl)	3.2	UV-Vis DRS	orientjchem.org
Aluminum Fluoride doped BiOCl	2.86	UV-Vis DRS	orientjchem.org
Bi₂O₃/MgO/GO Nanocomposite	5.718	UV-Vis Spectroscopy	rsc.org
Bi₂O₂.₃₃	2.78	Diffuse Absorption Spectroscopy	mdpi.com
Bi₂O₃ (high proportion)	2.64	Diffuse Absorption Spectroscopy	mdpi.com

Photoluminescence (PL) Spectroscopy

Photoluminescence (PL) spectroscopy is a sensitive technique used to investigate the electronic structure, defects, and optical properties of this compound. The emission of light from the material after absorbing photons provides insights into electronic transitions and the presence of impurities and defects.

The PL emission from different polymorphs of Bi₂O₃ is primarily attributed to intrinsic transitions of Bi³⁺ and Bi²⁺ ions, as well as complex defects like oxygen vacancies (Vₒ). nih.gov Luminescence from Bi³⁺ typically appears in the blue to green region under UV excitation, arising from the ³P₁ → ¹S₀ transition or charge-transfer transitions. nih.gov The emission from Bi²⁺ is attributed to the ²P₃/₂(1) → ²P₁/₂ transitions, resulting in luminescence in the 591–637 nm wavelength range. nih.gov Low-energy red-band emission is often linked to crystal defects or defect levels associated with Vₒ or bismuth interstitials. nih.gov For example, γ–Bi₂O₃ nanoparticles have shown a strong and broad emission centered at around 700 nm, which is attributed to an excess of oxygen ion vacancies. nih.gov

In bismuth-doped yttrium oxide (Y₂O₃:Bi) thin films, intense PL emission is observed in the visible range under UV excitation. unict.it Under excitation between 370 nm and 400 nm, a blue emission peak is centered at about 406 nm. unict.it At shorter excitation wavelengths, a green emission appears around 500 nm. unict.it For a Bi₂O₃/MgO/GO nanocomposite, the band gap was determined to be 4.02 eV from PL analysis. rsc.org

Photoluminescence Emission Data for this compound Materials

Material	Excitation Wavelength (nm)	Emission Peak (nm)	Attribution	Reference
γ–Bi₂O₃ NPs	UV	~700	Oxygen ion vacancies	nih.gov
Bi³⁺	UV	Blue-Green	³P₁ → ¹S₀ transition	nih.gov
Bi²⁺	UV	591–637	²P₃/₂(1) → ²P₁/₂ transition	nih.gov
Y₂O₃:Bi	370-400	~406 (Blue)	Bi³⁺ transition	unict.it
Y₂O₃:Bi	<370	~500 (Green)	Bi³⁺ transition	unict.it

Raman Spectroscopy

Raman spectroscopy is a powerful, non-destructive technique for characterizing the different polymorphs of this compound and for analyzing point defects. nih.gov The Raman spectrum acts as a fingerprint for each phase, allowing for clear identification.

The various polymorphs of Bi₂O₃ exhibit distinct Raman features. For example, α-Bi₂O₃ and β-Bi₂O₃ have Raman features in the 50-600 cm⁻¹ range, while γ-Bi₂O₃ and δ-Bi₂O₃ show features in the 50-900 cm⁻¹ range. scielo.org.mx In the study of bismuth-based glasses, Raman bands can be classified into four groups: low wavenumber modes (< 100 cm⁻¹), heavy metal ion vibrations (70-160 cm⁻¹), bridged anion modes (300-600 cm⁻¹), and non-bridging anion modes at higher wavenumbers. scirp.org

Specific Raman peaks can be assigned to particular vibrational modes. For instance, in a Bi₂O₃-ZnO-B₂O₃-BaO glass, peaks are located at 130 cm⁻¹, 390 cm⁻¹, 575 cm⁻¹, 920 cm⁻¹, and 1250 cm⁻¹. scirp.orgscirp.org The peak around 130 cm⁻¹ indicates the presence of [BiO₃] and [BiO₆] units. scirp.org A broad band at ~370 cm⁻¹ can be attributed to Bi-O-Bi vibrations, while a shoulder at 591 cm⁻¹ is assigned to Bi-O⁻ stretching vibrations in [BiO₆] octahedral units. scirp.org An empirical relationship between Bi-O bond lengths and Raman stretching frequencies has been developed, allowing for the determination of bond lengths and oxygen coordination from the Raman spectrum. lehigh.edu

Raman Frequencies for this compound Phases

Phase	Raman Frequencies (cm⁻¹)	Reference
α-Bi₂O₃	50-600	scielo.org.mx
β-Bi₂O₃	50-600	scielo.org.mx
γ-Bi₂O₃	50-900	scielo.org.mx
δ-Bi₂O₃	50-900	scielo.org.mx
Bi₂O₃-ZnO-B₂O₃-BaO glass	130, 390, 575, 920, 1250	scirp.orgscirp.org

Photoelectron Spectroscopy (PES)

Photoelectron Spectroscopy (PES), including X-ray Photoelectron Spectroscopy (XPS), is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material.

In this compound research, PES is used to assess the composition of nanoparticles and thin films. rsc.orgdiva-portal.org The Bi 4f and Bi 5d core level spectra are analyzed to determine the oxidation state of bismuth. For instance, in Bi₂O₃ films, the Bi 4f spectrum shows two peaks corresponding to Bi 4f₇/₂ and Bi 4f₅/₂, indicating the presence of Bi³⁺. omniascience.com The binding energy of these peaks can shift depending on the chemical environment. For example, in a study of Cs-adsorbed Bi₂Sr₂CaCu₂O₈, shifted Bi 5d and Bi 4f components were observed. researchgate.net

XPS is also used to analyze the oxygen species present. The O 1s spectrum can be deconvoluted into multiple peaks, which can be assigned to lattice oxygen and adsorbed oxygen. omniascience.com In a study of this compound faceted structures, the XPS data showed a shift to higher binding energies for the bismuth and lattice oxygen peaks as the non-stoichiometric phase fraction increased. mdpi.com This technique can also confirm the purity of synthesized materials, such as the formation of highly pure Bi₂O₃ nanoparticles. ias.ac.in

Photoelectron Spectroscopy Data for this compound

Core Level	Binding Energy (eV)	Assignment	Reference
Bi 4f₅/₂	~164	Bi³⁺	omniascience.com
Bi 4f₇/₂	~159	Bi³⁺	omniascience.com
O 1s	~529	Lattice Oxygen	omniascience.com
O 1s	~531	Adsorbed Oxygen	omniascience.com
Bi 5d (in β-Bi₂O₃)	158.1	Bi(III)-oxide	rsc.org

Thermal Analysis (TGA, DSC, DTA) for Phase Transitions

Thermal analysis techniques are indispensable tools in materials science for investigating the physical and chemical changes that occur in a substance as a function of temperature. In this compound (Bi₂O₃) research, Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Differential Thermal Analysis (DTA) are frequently employed to study its complex phase transitions.

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as it is heated, cooled, or held at a constant temperature. For Bi₂O₃, TGA is particularly useful for observing changes related to oxygen stoichiometry. For instance, studies have shown that heating α-Bi₂O₃ to 895°C in the air can lead to the elimination of oxygen, resulting in a composition of Bi₂O₂.₉₆₇. researchgate.net However, in some cases, especially when heating from 450°C to 900°C, no significant weight loss is detected, indicating the stability of the oxide within that range under the specific atmospheric conditions. researchgate.net

Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC) are used to detect thermal events by measuring the temperature difference (DTA) or heat flow difference (DSC) between a sample and a reference material. These techniques are highly sensitive to the enthalpy changes associated with phase transitions.

Research has extensively documented the phase transformations of Bi₂O₃ using these methods. researchgate.net

α → δ Transition: The most commonly reported transition is from the low-temperature monoclinic α-phase to the high-temperature cubic δ-phase. DTA and DSC studies place this endothermic transition at approximately 727-730°C. researchgate.netnih.gov One study using DSC measured this transition at 1002.3 K (729.15°C). cambridge.org

Melting Transition: Further heating leads to the melting of the δ-phase. The melting point has been observed at around 822-825°C. researchgate.netnih.gov

Metastable Phases: Upon cooling, the δ-phase does not typically revert directly to the α-phase. Instead, it supercools and transforms into metastable phases, such as the tetragonal β-phase or the body-centered cubic γ-phase, at around 650°C before eventually returning to the stable α-phase. nih.gov Exothermic peaks observed during cooling at approximately 644°C and 509°C have been associated with the δ→γ and γ→α transitions, respectively. researchgate.net

Nanoparticle Transitions: The phase behavior of Bi₂O₃ nanoparticles can differ from the bulk material. Nanoparticles synthesized in the metastable β-phase have been shown to undergo an exothermic transition to the stable α-phase at around 725-738 K (452-465°C) before following the bulk transitions at higher temperatures. cambridge.org

DTA has also been utilized to quantify the energetics of these transformations. By using internal standards like Potassium Sulfate (K₂SO₄) and Silver (Ag), the heat of the monoclinic-to-cubic transition was determined to be 9.9 ± 0.5 kcal/mole, and the heat of fusion was found to be 3.9 ± 0.2 kcal/mole. nist.gov

Table 1: Phase Transition Data for this compound from Thermal Analysis The following is an interactive data table. You can sort and filter the data by clicking on the column headers.

Phase Transition	Technique(s)	Reported Temperature (°C)	Enthalpy (kcal/mole)	Notes	Source(s)
α → δ	DTA, DSC	727 - 730	9.9 ± 0.5	Endothermic transition from monoclinic to cubic phase.	researchgate.netnih.govnist.gov
α → δ	DSC	729.15	-	Measurement on nanopowder.	cambridge.org
δ → Liquid	DTA, DSC	822 - 825	3.9 ± 0.2	Melting/Fusion of the cubic phase.	researchgate.netnih.govnist.gov
δ → γ	DTA	~644	-	Exothermic transition observed on cooling.	researchgate.net
γ → α	DTA	~509	-	Exothermic transition observed on cooling.	researchgate.net

Dynamic Light Scattering (DLS) for Particle Size Distribution

Dynamic Light Scattering (DLS), also known as Photon Correlation Spectroscopy (PCS), is a non-invasive technique used to determine the size distribution of small particles and molecules in suspension or solution. The technique works by illuminating the particles with a laser and analyzing the intensity fluctuations of the scattered light, which are caused by the Brownian motion of the particles. Smaller particles move more rapidly, causing faster fluctuations, while larger particles move more slowly, resulting in slower fluctuations. By analyzing these fluctuations, the hydrodynamic diameter of the particles can be calculated.

In the field of this compound nanomaterials, DLS is a crucial characterization tool for assessing the average particle size and the polydispersity of a sample. ijcce.ac.irdoaj.org The results are often used to confirm findings from imaging techniques like Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM).

Diverse research findings highlight the utility of DLS in characterizing Bi₂O₃ nanoparticles prepared through various synthesis routes:

In a green synthesis method using Mentha pulegium extract, DLS analysis revealed a single peak with a particle size of about 220 nm and a narrow size distribution. nih.govresearchgate.net

Bi₂O₃ nanoparticles prepared by the thermal decomposition of a bismuth-based metal-organic framework (MOF) were found to have a spherical morphology with a particle size of 60 nm as determined by DLS. ijcce.ac.ir

The morphology of the nanostructures influences the DLS results. For rod-shaped Bi₂O₃ nanostructures, DLS analysis showed two distinct peaks at 900 nm and 17 µm, which was interpreted as corresponding to the diameter and length of the rods. amecj.com

These examples demonstrate that DLS provides valuable, rapid, and statistically relevant information on the particle size distribution of this compound colloids, which is essential for quality control and for understanding how synthesis parameters affect the final product.

Table 2: Particle Size Data for this compound from Dynamic Light Scattering (DLS) The following is an interactive data table. You can sort and filter the data by clicking on the column headers.

Synthesis Method	Particle Morphology	Reported Particle Size	Notes	Source(s)
Green Synthesis (Mentha pulegium extract)	Not Specified (Implied Spherical)	~220 nm	Showed a single peak with narrow distribution.	nih.govresearchgate.net
Thermal Decomposition of MOF	Spherical	60 nm	-	ijcce.ac.ir

Conclusion

Bismuth oxide stands out as a material of immense scientific and technological importance. Its rich polymorphism, coupled with its unique electronic and ionic properties, has paved the way for its use in a diverse range of advanced applications. From enhancing the efficiency of energy conversion and storage devices to enabling sensitive detection of environmental pollutants and protecting electronic circuits, the contributions of this compound to materials science are both profound and far-reaching. Continued research into the controlled synthesis of its various polymorphs and the exploration of its properties at the nanoscale promise to unlock even greater potential for this versatile compound in the years to come.

Theoretical and Computational Studies of Bismuth Oxide Systems

Density Functional Theory (DFT) and First-Principles Calculations

Density Functional Theory (DFT) and other first-principles calculations have been instrumental in understanding the fundamental properties of bismuth oxide (Bi₂O₃) systems. These computational methods provide insights into the electronic and structural characteristics of various Bi₂O₃ polymorphs.

Theoretical studies have extensively investigated the electronic structure of different phases of this compound. For the thermodynamically stable monoclinic α-phase, gradient-corrected DFT calculations have been employed to understand its bonding nature. bath.ac.ukresearchgate.net The electronic structure of α-Bi₂O₃ is characterized by a significant hybridization of Bi 6s and O 2p orbitals. ub.edu The Bi 6s states are predominantly located at the bottom of the valence band, while the top of the valence band is mainly derived from O 2p states with some contribution from Bi 6p states. bath.ac.ukresearchgate.net This mixing is crucial for the formation of the stereochemically active Bi 6s lone pair. bath.ac.ukresearchgate.net First-principles calculations indicate that α-Bi₂O₃ is a direct band gap semiconductor, with the valence band maximum and conduction band minimum located at the G point of the Brillouin zone. atlantis-press.com The calculated direct band gap for α-Bi₂O₃ is 2.05 eV, which is smaller than the experimental value of 2.8 eV. atlantis-press.com

For the high-temperature, superionic δ-phase, electronic structure analyses have confirmed its semiconductor character with a calculated energy gap of 2.0 eV. researchgate.netresearchgate.net However, some DFT calculations using different functionals (LDA, PBE96, B3PW91) have suggested a metallic behavior for δ-Bi₂O₃, with multiple degenerate bands crossing the Fermi level. ub.edu The inclusion of spin-orbit coupling in these calculations leads to the splitting of orbital degeneracies at high symmetry points. ub.edu The density of states for δ-Bi₂O₃ also shows the hybridization between Bi 6s and O 2p orbitals. ub.edu

The electronic properties of other bismuth-based oxides have also been explored. For instance, in bismuth tellurium oxide (Bi₆Te₂O₁₅), the band structure calculated using the modified Becke–Johnson potential reveals a band gap of 3.36 eV. mdpi.com The total and partial density of states for this compound have also been computed. mdpi.com In the case of bismuth-layered materials like Pb₂Bi₄Ti₅O₁₈, Ba₂Bi₄Ti₅O₁₈, Ca₂Bi₄Ti₅O₁₈, and Sr₂Bi₄Ti₅O₁₈, DFT calculations show fundamental band gaps ranging from 1.84 to 2.33 eV. mdpi.com

Table 1: Calculated Band Gaps of this compound and Related Compounds

Compound	Phase/Structure	Calculation Method	Band Gap (eV)	Nature of Band Gap
Bi₂O₃	α-monoclinic	DFT	2.05	Direct
Bi₂O₃	δ-cubic	Electronic Structure Analysis	2.0	Semiconductor
Bi₆Te₂O₁₅	-	TB-mBJ	3.36	-
Pb₂Bi₄Ti₅O₁₈	-	DFT	1.84 - 2.33	Indirect
Ba₂Bi₄Ti₅O₁₈	-	DFT	1.84 - 2.33	Direct
Ca₂Bi₄Ti₅O₁₈	-	DFT	1.84 - 2.33	Direct
Sr₂Bi₄Ti₅O₁₈	-	DFT	1.84 - 2.33	Direct

First-principles calculations are crucial for determining the ground state properties and stable crystal structures of this compound systems. For one-dimensional nanotube-like bismuth, geometry optimizations using GGA calculations have been performed to achieve a stable structure with interatomic forces less than 0.03 eV/Å and a maximum residual stress of 0.05 GPa. worldscientific.com For bismuth tellurium oxide (Bi₆Te₂O₁₅), the theoretical total energies as a function of reduced volumes were calculated and fitted with the Birch–Murnaghan equation of state to study its ground state properties. mdpi.com In the case of the δ-Bi₂O₃ phase, the B3PW91 hybrid functional has been shown to provide better agreement with the experimental lattice parameter compared to LDA and PBE96 functionals, highlighting the importance of Hartree-Fock exchange in this compound. ub.edu

Computational modeling has been extensively used to investigate the complex defect structures and oxygen vacancy arrangements in this compound, particularly in the δ-phase. These studies have revealed that the intrinsic oxygen vacancies in δ-Bi₂O₃ are not randomly distributed but tend to align in specific crystallographic directions. researchgate.netresearchgate.net A combination of molecular dynamics simulations and electronic-structure calculations has shown that a structure with combined <110> and <111> vacancy arrangements is energetically favorable compared to structures with vacancies ordered along only <100>, <110>, or <111> directions. researchgate.netresearchgate.net This ordered arrangement of vacancies leads to the formation of a defect-fluorite superstructure. researchgate.net

DFT simulations have also been combined with experimental techniques like Electron Energy Loss Spectroscopy (EELS) to detect and evaluate the presence of oxygen vacancies in α-Bi₂O₃ samples. researchgate.net Theoretical calculations have suggested that the introduction of oxygen vacancies at certain sites can distort the crystal structure of γ-Bi₂O₃. nih.gov The ordering of vacancies can also lead to a reduction in the space group symmetry of the parent crystal structure. researchgate.net For instance, in δ-Bi₂O₃, the ordering of vacancies can result in a superstructure with a reduction in symmetry from Fm-3m. researchgate.net

Molecular Dynamics Simulations

Molecular Dynamics (MD) simulations are a powerful tool for studying the dynamic behavior and structural properties of this compound systems at the atomic level. MD simulations of the superionic δ-phase of Bi₂O₃ have been performed to understand its fast ion conduction mechanism. tandfonline.com These simulations, using both modified electron-gas potentials and dielectrically adjusted potentials, have shown that the primary mechanism for charge migration is a cube-edge vacancy migration. tandfonline.com Born-Oppenheimer molecular dynamics, combined with lattice static simulations, have been used to study the structural, dynamical, and electronic properties of the β and δ phases of Bi₂O₃. aps.org These simulations revealed short Bi-O bonds of approximately 2.1–2.2 Å in δ-Bi₂O₃, which is in good agreement with neutron diffraction data. aps.org The simulations also showed that oxygen diffusion is strongly influenced by local distortions of the immobile lattice, with evidence for curved diffusion trajectories. aps.org

MD simulations have also been employed to investigate the effect of Bi₂O₃ incorporation on the structural properties of other materials, such as phosphate (B84403) glasses. tandfonline.com These studies have shown that increasing the Bi₂O₃ content leads to a depolymerization of the phosphate network, which is consistent with experimental findings. tandfonline.com The simulations also revealed an increase in density and molar volume with higher Bi₂O₃ concentrations. tandfonline.com

Table 2: Key Findings from Molecular Dynamics Simulations of this compound

This compound Phase	Simulation Focus	Key Findings
δ-Bi₂O₃	Fast ion conduction	Primary charge migration mechanism is cube-edge vacancy migration. tandfonline.com
β-Bi₂O₃ and δ-Bi₂O₃	Structural and dynamical properties	Short Bi-O bonds (2.1-2.2 Å) in δ-phase; oxygen diffusion influenced by local lattice distortions. aps.org
Bi₂O₃ in phosphate glass	Structural modification	Depolymerization of the phosphate network with increasing Bi₂O₃ content. tandfonline.com

Thermodynamic Stability and Phase Transition Modeling

The thermodynamic stability and phase transitions of this compound are critical aspects that influence its properties and applications. The α-phase of Bi₂O₃ is the stable monoclinic phase under normal conditions up to approximately 730 °C. uni-frankfurt.de At higher temperatures, it transforms into the fast ion-conducting face-centered cubic δ-phase, which is stable between 730 °C and its melting point of around 825 °C. uni-frankfurt.de Differential thermal analysis (DTA) and thermogravimetric analysis (TGA) have revealed staged phase transitions in the range of 720–800 °C. researchgate.net During heating in air, a slight elimination of oxygen can occur. researchgate.net In a vacuum, Bi₂O₃ can transform into a phase with a cubic γ-Bi₂O₃ structure and a tetragonal Bi₂O₂.₃₋₂.₄ phase, where an ordered arrangement of oxygen vacancies has been observed. researchgate.netsemanticscholar.org

Electrochemical Reaction Mechanism Calculations (e.g., CO₂ Reduction)

Theoretical calculations, particularly DFT, have been employed to elucidate the electrochemical reaction mechanisms involving bismuth-based catalysts, such as in the reduction of carbon dioxide (CO₂). Bismuth-based materials have shown significant potential for the selective electrochemical reduction of CO₂ to formate (B1220265). rsc.org DFT calculations have been used to investigate the active sites and reaction pathways for this conversion. For instance, in Bi-based catalysts supported on tin oxide (SnO₂) or cerium oxide (CeO₂), DFT combined with other computational methods has been used to explore the CO₂ to formic acid (HCOOH) mechanism. digitellinc.com

Studies have shown that the reaction pathway can be influenced by the catalyst's structure. For Bi on the surface of CeO₂, the HCOO pathway to produce HCOOH is predominant. digitellinc.com In contrast, when Bi is doped into the CeO₂ lattice, the COOH pathway leading to the formation of CO is favored. digitellinc.com DFT calculations have also revealed that the initial hydrogenation step is often the rate-determining step in the CO₂ reduction on Bi-based catalysts, proceeding through a proton-coupled electron transfer via a *OCHO intermediate, which leads to high selectivity for formate. rsc.org The electronic structure of the catalyst plays a crucial role; for example, stronger electron donation in a Bi₁/CeO₂ model was found to weaken the O-H bond and stabilize the transition state, resulting in higher HCOOH current densities. digitellinc.com

Phonon Dispersion and Spin Spiral Dispersion Studies

Theoretical and computational studies have been instrumental in understanding the lattice dynamics and magnetic ordering in this compound systems. These investigations provide insights into the vibrational modes (phonons) and the arrangement of electron spins, which are crucial for determining the material's thermal, mechanical, and magnetic properties.

Phonon Dispersion in this compound (Bi₂O₃)

Phonon dispersion curves, which plot the relationship between the frequency of lattice vibrations and their momentum, are critical for assessing the dynamical stability of a crystal structure. Ab initio lattice-dynamics calculations are a primary tool for these investigations.

Detailed theoretical studies have been conducted on different polymorphs of this compound, particularly the monoclinic α-phase and the tetragonal β-phase, often under high-pressure conditions. researchgate.netresearchgate.net For instance, calculations for α-Bi₂O₃ at ambient pressure (1 atm) and a high-pressure phase (HPC-Bi₂O₃) at 6.2 GPa have revealed the phonon-dispersion curves along high-symmetry directions and the corresponding phonon density of states (DOS). researchgate.net These studies help in understanding the complex vibrational properties of the material. researchgate.net

Similarly, the phonon dispersion curves for β-Bi₂O₃ have been theoretically studied at various pressures, including 0 GPa, 1.4 GPa, 1.9 GPa, 3.8 GPa, 15.7 GPa, and 26.7 GPa. researchgate.net Such high-pressure studies are essential for understanding pressure-induced phase transitions and amorphization. researchgate.net The pressure dependence of phonon dispersion curves can confirm the nature of phase transitions, such as the ferroelastic nature of the isostructural phase transition in β-Bi₂O₃ near 2 GPa. researchgate.net Theoretical simulations have shown that the β'-Bi₂O₃ phase is dynamically stable up to at least 26.7 GPa under hydrostatic conditions. researchgate.net

The following table summarizes key findings from computational studies on the phonon modes of different this compound phases.

This compound Phase	Condition	Key Theoretical Finding	Reference
α-Bi₂O₃	1 atm	Calculation of phonon-dispersion curves and phonon density of states (DOS) to understand vibrational properties.	researchgate.net
HPC-Bi₂O₃ (High-Pressure Phase)	6.2 GPa	Determination of phonon-dispersion curves and DOS for the high-pressure structure.	researchgate.net
β-Bi₂O₃	0 GPa to 26.7 GPa	Phonon dispersion calculations confirm dynamical stability and are used to investigate pressure-induced phase transitions.	researchgate.netresearchgate.net
β-Bi₂O₃ to β'-Bi₂O₃	~2 GPa	The pressure dependence of phonon dispersion confirms the ferroelastic nature of this isostructural phase transition.	researchgate.net

Spin Spiral Dispersion in Bismuth Ferrite (B1171679) (BiFeO₃)

In multiferroic materials containing this compound, such as bismuth ferrite (BiFeO₃), computational studies are crucial for exploring complex magnetic structures like spin cycloids. uliege.be BiFeO₃ is known for its G-type antiferromagnetic ordering, which is modulated into a long-wavelength spiral spin structure. nih.gov This cycloidal spiral has a period of approximately 62 nm. nih.govresearchgate.net

Density functional theory (DFT) calculations are employed to investigate the energy dispersion, E(q), of these cycloidal spin spirals. uliege.be These studies help to identify the driving mechanisms for the stabilization of the cycloid. uliege.be Research on the R3c ground state structure of BiFeO₃ has shown that the magnetic ground state is influenced by a competition between frustrated exchange interactions (stemming from Bi, Fe, and O hybridization) and the Dzyaloshinskii-Moriya (DM) interaction. uliege.be The ferroelectric displacement involving Fe and Bi atoms creates a DM interaction that stabilizes the cycloid. uliege.be

Theoretical investigations into artificial phases (cubic, R3c, and R3m) of BiFeO₃ provide deeper insight into how structural distortions, such as polarization and octahedral tilting, affect the magnetic interactions and the resulting magnetic ground state. uliege.be It has been found that while the Fe-Bi displacement, which causes strong polarization, stabilizes the cycloid via the DM interaction, octahedral tilts tend to destabilize it. uliege.be The suppression of this spiral spin structure can be influenced by particle size and mechanically induced crystal lattice distortions. frontiersin.orgfrontiersin.org

The table below highlights key theoretical findings related to the spin spiral dispersion in BiFeO₃.

Compound	Magnetic Structure	Key Theoretical Finding	Reference
BiFeO₃	Cycloidal Spin Spiral	The spin cycloid has a periodicity of approximately 62-80 nm.	uliege.benih.gov
BiFeO₃ (R3c phase)	G-type Antiferromagnetic	The Dzyaloshinskii-Moriya (DM) interaction, arising from Fe-Bi ferroelectric displacement, is the primary stabilizer of the spin cycloid.	uliege.be
BiFeO₃ (Artificial Phases)	Varies	Computational comparisons show that octahedral tilts destabilize the cycloid, while the polarization (Fe-Bi displacement) stabilizes it.	uliege.be
BiFeO₃	Suppressed Spin Spiral	Crystal lattice distortions induced by mechanical stress can lead to the suppression of the spiral spin structure, even in particles larger than the cycloid period.	frontiersin.orgfrontiersin.org

Research Directions and Functional Performance of Bismuth Oxide in Advanced Applications

Photocatalysis and Environmental Remediation

Bismuth oxide (Bi₂O₃) has emerged as a significant photocatalyst for environmental remediation, demonstrating a strong capability to degrade organic pollutants and participate in water splitting. nih.govresearchgate.net Its effectiveness stems from its unique electronic structure, which allows for the absorption of visible light, and its high photo-oxidation ability. nih.gov Bismuth-based photocatalysts, including this compound, are considered a promising and more sustainable alternative to other semiconductor materials like titanium dioxide (TiO₂) due to their lower cost and non-toxic nature. scholaris.cabohrium.com These materials are utilized in various environmental applications, such as the purification of water from pollutants like endocrine disruptors and pharmaceuticals, and have shown potential in degrading plastics. scholaris.ca

The photocatalytic process in bismuth-based materials is initiated when the semiconductor absorbs light, leading to the generation of electron-hole pairs. mdpi.comresearchcommons.org These charge carriers then migrate to the catalyst's surface to initiate redox reactions, breaking down contaminants. mdpi.comresearchcommons.org The efficiency of this process is a key area of research, with numerous strategies being developed to enhance the photocatalytic activity of this compound. fafu.edu.cn

Photocatalytic Mechanisms and Reactive Species Generation (Electron-Hole Pairs, ROS)

The fundamental mechanism of this compound photocatalysis begins with the absorption of photons with energy equal to or greater than its bandgap. osti.gov This absorption excites electrons from the valence band (VB) to the conduction band (CB), leaving behind positively charged "holes" in the VB. mdpi.comresearchcommons.org This initial step creates electron-hole pairs, which are the primary charge carriers in the photocatalytic process. osti.govroyalsocietypublishing.org

Once at the surface, the electrons and holes participate in redox reactions with adsorbed molecules, primarily water and oxygen, to generate highly reactive oxygen species (ROS). royalsocietypublishing.org The holes (h⁺) in the valence band can directly oxidize organic pollutants or react with water (H₂O) or hydroxide (B78521) ions (OH⁻) to form hydroxyl radicals (•OH). royalsocietypublishing.orgnih.gov The electrons (e⁻) in the conduction band can reduce molecular oxygen (O₂) to produce superoxide (B77818) radicals (•O₂⁻). royalsocietypublishing.org These ROS, particularly •OH and •O₂⁻, are powerful oxidizing agents that can non-selectively degrade a wide range of organic contaminants into smaller, less harmful molecules, and ultimately, into carbon dioxide and water. royalsocietypublishing.orgscilit.com The generation of these reactive species is a key factor in the environmental remediation capabilities of this compound photocatalysts. royalsocietypublishing.org

Strategies for Enhanced Photocatalytic Activity

To improve the practical application of this compound in photocatalysis, various strategies are employed to enhance its efficiency. These methods primarily focus on improving light absorption, promoting the separation of photogenerated charge carriers, and increasing the number of active sites for reaction. researchcommons.orgresearchgate.net

Defect Regulation and Exposed Facet Control

The photocatalytic activity of this compound can be significantly influenced by controlling its crystal structure, specifically through defect regulation and the selective exposure of certain crystal facets. researchgate.net

Defect Regulation: Creating defects, such as oxygen vacancies, within the crystal lattice of this compound can modulate its electronic structure and improve photocatalytic performance. mostwiedzy.pl Oxygen vacancies can enhance charge separation, increase the density of active sites, and modify the material's light absorption range. mostwiedzy.pl For instance, the introduction of bismuth vacancies in BiOBr nanosheets has been shown to reduce the recombination rate of charge carriers, thereby boosting photocatalytic activity. mostwiedzy.pl

Exposed Facet Control: The surface of a photocatalyst is where reactions occur, and different crystal facets can exhibit varying reactivity. mdpi.com By controlling the synthesis process, it is possible to promote the growth of specific facets that are more catalytically active. acs.org For example, in bismuth oxyhalides (BiOX), the {001} facets are often targeted for their high surface energy and potential to enhance charge separation. rsc.org In Bi₂O₃, the (020) facet has been identified as beneficial for H₂O oxidation due to its improved adsorption properties for water molecules. mdpi.com Controlling the morphology, such as creating nanosheets, can maximize the exposure of these highly reactive facets. mostwiedzy.pl

Surface Plasmon Resonance (SPR) Effect Utilization

The surface plasmon resonance (SPR) effect is a phenomenon observed in metallic nanoparticles, such as gold (Au) or silver (Ag), where the collective oscillation of conduction electrons is excited by incident light. researchgate.net This effect can be harnessed to enhance the photocatalytic activity of this compound. researchgate.netnih.gov

When plasmonic nanoparticles are deposited on the surface of this compound, the SPR effect can lead to several benefits:

Enhanced Light Absorption: The plasmonic nanoparticles can broaden the light absorption range of the composite material into the visible spectrum. researchgate.netresearchgate.net

Improved Charge Separation: The strong localized electric fields generated by the SPR effect can promote the separation of electron-hole pairs in the this compound semiconductor, reducing their recombination rate. researchgate.netresearchgate.net

Energy Transfer: The excited plasmons can transfer energy to the adjacent this compound, promoting the generation of more charge carriers. rsc.org

For example, bismuth nanoparticles themselves can exhibit a plasmonic effect, and when used as a cocatalyst with this compound, they significantly enhance photocatalytic performance due to increased visible light absorption and efficient separation of electron-hole pairs. rsc.org Similarly, depositing gold nanoparticles on this compound has been shown to improve its photocatalytic efficiency for the degradation of organic dyes. tandfonline.com

Heterojunction Construction (e.g., Bi₂O₃/Kaolin (B608303), Bi₂O₃/Au, Bi₂O₃/rGO)

Constructing heterojunctions by combining this compound with other materials is a highly effective strategy to improve photocatalytic performance. researchgate.net A heterojunction is an interface between two different semiconductor materials, or between a semiconductor and a metal or a carbonaceous material. This structure facilitates the separation of photogenerated electron-hole pairs, thereby enhancing photocatalytic activity. researchgate.netacs.org

Bi₂O₃/Kaolin: The combination of this compound with kaolin, a type of clay, has been shown to enhance photocatalytic activity. mdpi.comresearchgate.net The kaolin acts as a support, increasing the specific surface area of the Bi₂O₃ and providing more active sites for the reaction. mdpi.comresearchgate.net The interaction between Bi₂O₃ and elements within the kaolin can also lead to a reduction in the band gap and improved charge separation, resulting in enhanced degradation of pollutants like tetracycline (B611298) under visible light. mdpi.comresearchgate.net

Bi₂O₃/Au: Creating a heterostructure with gold (Au) nanoparticles can significantly boost the photocatalytic performance of this compound. scholaris.catandfonline.com The gold nanoparticles act as an electron sink, facilitating the transfer of photogenerated electrons from the this compound to the metal. royalsocietypublishing.org This process effectively separates the electrons and holes, reducing their recombination. royalsocietypublishing.org The surface plasmon resonance effect of the gold nanoparticles also contributes to enhanced light absorption. tandfonline.comtandfonline.com This composite has demonstrated high efficiency in degrading organic dyes. tandfonline.com

Bi₂O₃/rGO: Incorporating reduced graphene oxide (rGO) with this compound creates a composite with superior photocatalytic capabilities. researchgate.netcapes.gov.br rGO is an excellent electron acceptor and transporter, which efficiently separates the photogenerated charge carriers from this compound, thus inhibiting their recombination. acs.org This leads to a higher quantum efficiency. The Bi₂O₃/rGO composite has shown strong visible-light responsiveness and high efficiency in degrading pollutants like tetracycline and even in treating industrial wastewater. researchgate.netcapes.gov.br

Hierarchical Porous Structure Design

Designing this compound with a hierarchical porous structure is another effective strategy to enhance its photocatalytic activity. researchgate.net These structures offer several advantages:

High Surface Area: The porous nature provides a large specific surface area, which increases the number of active sites available for photocatalytic reactions. nih.govrsc.org

Enhanced Light Harvesting: The hierarchical and porous architecture can improve light scattering and absorption, leading to more efficient utilization of the light source. rsc.org

For example, hierarchical porous BiOBr microspheres have demonstrated higher photocatalytic activity compared to their non-porous counterparts due to their more open structure and efficient charge separation. mdpi.com Similarly, porous β-Bi₂O₃ nanoplate films have shown significantly higher photoinduced current density than nonporous films, indicating their potential for efficient photoelectrocatalysis. rsc.org The synthesis of such structures can be achieved through various methods, including solvothermal processes. researchgate.netmdpi.com

Data Tables

Table 1: Comparison of Photocatalytic Degradation Efficiency of Different this compound-Based Heterojunctions

Heterojunction	Target Pollutant	Light Source	Degradation Efficiency (%)	Reference
Bi₂O₃/Kaolin	Tetracycline	Visible Light	~1.4 times higher than pure Bi₂O₃	mdpi.com
Au/Bi₂O₃	Rhodamine 6G	Simulated Sunlight	100% in 40 min	tandfonline.comtandfonline.com
Bi₂O₃/rGO/TiO₂	Tetracycline	Visible Light	94.3%	researchgate.net
Black BiOCl-Bi-Bi₂O₃/rGO	2-Nitrophenol	Visible Light	Nearly 100%	capes.gov.br

Table 2: Key Strategies for Enhancing this compound Photocatalysis and Their Main Effects

Strategy	Main Effect(s)	Example Finding	Reference(s)
Defect Regulation	Enhanced charge separation, increased active sites	Introduction of bismuth vacancies in BiOBr nanosheets reduced charge carrier recombination.	mostwiedzy.pl
Exposed Facet Control	Increased number of reactive sites, improved charge separation	The (020) facet of Bi₂O₃ enhanced H₂O oxidation.	mdpi.com
Surface Plasmon Resonance	Enhanced light absorption, improved charge separation	Bi nanoparticles as a cocatalyst significantly increased NOx removal under visible light.	rsc.org
Hierarchical Porous Structure	High surface area, enhanced light harvesting, improved mass transport	Porous β-Bi₂O₃ nanoplate films showed 5-fold higher photocurrent density than nonporous films.	rsc.org

Polarization Effect

For instance, in bismuth oxyhalides (BiOX), the layered structure allows for the polarization of atoms and orbitals, which facilitates the creation of an internal electric field between the [Bi₂O₂] and halogen slabs. mdpi.com This induced field accelerates the migration and separation of photoexcited electron-hole pairs, leading to enhanced photocatalytic activity. mdpi.com Similarly, the piezoelectric properties of some bismuth compounds mean that mechanical vibrations can generate a surface charge, further aiding in the separation of charge carriers and boosting catalytic reactions. nih.gov Research on materials like KNbO₃ and BaTiO₃ has demonstrated that polarization can significantly influence photodegradation rates of organic pollutants. oaepublish.com

Element Doping and Solid Solution Establishment

Modifying the properties of this compound through element doping and the formation of solid solutions is a key strategy to enhance its photocatalytic capabilities. Doping involves introducing foreign elements into the this compound lattice, which can alter its electronic band structure, improve visible light absorption, and increase charge separation efficiency. researchgate.netnih.gov

For example, doping this compound with rare earth metals like Lanthanum (La) has been shown to improve its photodegradation efficiency for organic dyes under visible light. researchgate.net The enhanced performance is attributed to improved visible light absorption and more efficient charge separation. researchgate.net Similarly, doping titanium dioxide (TiO₂) with bismuth has been found to shift the material's absorption from the UV to the visible light region, significantly increasing its photocatalytic activity for the degradation of dyes like methyl orange. nih.gov Copper-doped this compound thin films have also demonstrated enhanced degradation of antibiotics like levofloxacin (B1675101). jeeng.net

The establishment of solid solutions, such as those between different bismuth oxyhalides (e.g., BiOClₓBr₁₋ₓ) or by incorporating elemental bismuth, allows for precise tuning of the material's band gap. acs.orgrsc.org This band gap engineering enables the absorption of a broader range of the solar spectrum, particularly visible light, which is crucial for practical photocatalytic applications. rsc.org For instance, solid solutions of BiOClₓBr₁₋ₓ have shown superior photocatalytic capacity. acs.org Furthermore, the formation of solid solutions like carbon-doped ceria this compound has led to enhanced hydrogen and oxygen production from water splitting. rsc.orgresearchgate.net

Degradation of Organic Pollutants and Dyes

This compound-based photocatalysts have proven effective in the degradation of a wide range of organic pollutants and dyes, which are significant environmental contaminants. ijcce.ac.irgnest.orgdeswater.com The photocatalytic process involves the generation of highly reactive oxygen species (ROS), such as hydroxyl radicals and superoxide radicals, upon light irradiation. researchgate.netbeilstein-journals.org These ROS then attack and break down the complex organic molecules into simpler, less harmful substances like carbon dioxide and water. rsc.orggnest.org

The efficiency of degradation is influenced by factors such as the catalyst's morphology, surface area, and band gap. ijcce.ac.irbeilstein-journals.org For example, nanocomposites of zinc oxide and this compound (ZnO/Bi₂O₃) have demonstrated high efficiency in degrading dyes like Methylene (B1212753) Blue, Malachite Green, and Rhodamine 6G under visible light. ijcce.ac.ir The heterojunction formed between ZnO and Bi₂O₃ facilitates the separation of electron-hole pairs, leading to enhanced photocatalytic activity. ijcce.ac.ir Similarly, this compound nanosheets have shown remarkable photocatalytic activity in degrading dyes under both UV and visible light. gnest.org

The table below summarizes the performance of various this compound-based photocatalysts in the degradation of organic dyes.

Photocatalyst	Target Pollutant(s)	Light Source	Degradation Efficiency/Rate	Reference
0.5M ZnO: 0.5M Bi₂O₃	Methylene Blue, Malachite Green	Visible Light	93% in 90 mins	ijcce.ac.ir
0.5M ZnO: 0.5M Bi₂O₃	Rhodamine 6G	Visible Light	89% in 120 mins	ijcce.ac.ir
Bi₂O₃@RGO	Methylene Blue	Sunlight	52.89% in 1.5-2 hrs	deswater.com
Bi₂O₃@RGO	Alizarin Yellow	Sunlight	41.50% in 1.5-2 hrs	deswater.com
Bi₂O₃@RGO	Lissamine Green	Sunlight	32.51% in 1.5-2 hrs	deswater.com
3.0% La doped Bi₂O₃	Organic Dyes	Visible Light	Highest efficiency among tested doped samples	researchgate.net
Bi₂O₃@TiO₂	Methyl Orange	UV Light	98.21%	nih.gov

Antibiotic Degradation

The increasing presence of antibiotics in water sources poses a significant threat to ecosystems and human health, promoting the development of antibiotic-resistant bacteria. This compound-based photocatalysts have emerged as a promising solution for the degradation of these persistent pollutants. beilstein-journals.orggdut.edu.cnnih.gov The mechanism of degradation is similar to that of organic dyes, relying on the generation of reactive oxygen species to break down the complex antibiotic molecules. beilstein-journals.org

Various forms of bismuth-based materials have been investigated for this purpose. For instance, monoclinic Bi₂O₃ nanotubes have been shown to effectively photodegrade tetracycline under visible light, achieving 83.63% degradation in 60 minutes. gdut.edu.cn The morphology and crystal structure of the bismuth-based catalyst significantly impact its efficiency. gdut.edu.cnnih.gov

Modification of this compound, such as through doping or creating composites, has been shown to enhance its performance in antibiotic degradation. beilstein-journals.orgnih.gov Copper-doped Bi₂O₃ thin films, for example, achieved an 85.95% degradation efficiency for levofloxacin under UV light. jeeng.net Research indicates that for most antibiotic degradation using bismuth-based photocatalysts, the positive holes (h⁺) are the predominant reactive species involved in the process. gdut.edu.cnnih.gov

The table below presents findings on the degradation of antibiotics using this compound-based materials.

Photocatalyst	Antibiotic	Light Source	Degradation Efficiency	Time	Reference
Monoclinic Bi₂O₃ nanotubes	Tetracycline	Visible Light	83.63%	60 min	gdut.edu.cn
3% Copper-doped Bi₂O₃ thin films	Levofloxacin	UV Light	85.95%	Not Specified	jeeng.net
BiOBr/CNF	Tetracycline	Visible Light	94.2%	Not Specified	mdpi.com

Water Splitting and CO₂ Reduction

Bismuth-based photocatalysts, particularly bismuth vanadate (B1173111) (BiVO₄), are promising materials for solar energy conversion through water splitting to produce hydrogen fuel and for the reduction of carbon dioxide (CO₂) into valuable chemicals. bohrium.comnih.gov BiVO₄ is noted for its chemical stability, suitable band alignment for water redox reactions, and cost-effectiveness. bohrium.com However, its efficiency can be limited by factors like sluggish oxidation kinetics and low electronic conductivity. bohrium.com

To overcome these limitations, strategies such as creating heterojunctions, doping, and controlling morphology are employed. bohrium.com For instance, carbon-doped ceria this compound solid solutions have demonstrated significant hydrogen and oxygen production from water splitting under both simulated and real sunlight. rsc.org A 6% carbon-doped sample released a maximum of 323.00 μmol H₂ h⁻¹ g⁻¹ and 193.80 μmol O₂ h⁻¹ g⁻¹ from pure water under real sunlight. rsc.org

In the realm of CO₂ reduction, this compound nanoparticles have been shown to act as effective electrocatalysts. acs.orgnih.gov During the electrochemical reduction of CO₂, Bi₂O₃ nanoparticles can restructure into metallic bismuth nanosheets, which are the active phase for selectively producing formate (B1220265). acs.orgnih.gov Nanostructured bismuth derived from the electrochemical reduction of Bi₂O₃ has achieved a formate current efficiency of approximately 86% and a selectivity of up to 97.6%. ustb.edu.cn Heterostructures like Bi₂Al₄O₇/β-Bi₂O₃ have also shown high photocatalytic capacity for reducing CO₂ to CO, with an 8-fold increase in CO yield compared to pure β-Bi₂O₃. nih.gov

Energy Conversion and Storage Applications

This compound and its compounds are versatile materials with significant potential in energy conversion and storage technologies. Their favorable electronic properties, stability, and abundance make them suitable for a range of applications, including photovoltaics. noahchemicals.com

Solar Energy Conversion (Photovoltaics)

In the field of solar energy, this compound-based materials are being explored for their potential to enhance the efficiency of photovoltaic devices. noahchemicals.comresearchgate.net Copper this compound (CuBi₂O₄), a p-type semiconductor with a narrow bandgap (1.4-1.8 eV) and a high optical absorption coefficient, is a particularly promising absorber material for thin-film solar cells. pv-magazine.com

Simulations of solar cells using a CuBi₂O₄ absorber layer have shown the potential for high power conversion efficiencies (PCE). One study simulating a heterojunction design with a CuBi₂O₄ absorber and a cadmium sulfide (B99878) (CdS) buffer layer achieved a PCE of 26.0%. pv-magazine.com Another simulation of a cell with a Al/FTO/WO₃/CuBi₂O₄/GO/Au configuration reported a theoretical PCE of 23.35% under ideal conditions. spiedigitallibrary.org However, under more realistic conditions that account for recombination and other losses, the efficiency was significantly lower, highlighting the challenges in translating theoretical potential to practical device performance. spiedigitallibrary.org Optimization of the absorber layer thickness was found to enhance the PCE to 5.54% under these non-ideal conditions. spiedigitallibrary.org

Bismuth ferrite (B1171679) (BiFeO₃) has also been investigated as an absorber material in all-oxide photovoltaic devices. acs.org A proof-of-concept solar cell based on a BiFeO₃/ZnO heterojunction fabricated through a solution-processing method demonstrated a PCE of 3.98%. acs.org Furthermore, this compound itself has been considered as a potential non-toxic replacement for lead in perovskite solar cells and as a photoanode material in dye-sensitized solar cells (DSSCs). noahchemicals.com

The table below details the simulated and experimental performance of solar cells incorporating this compound compounds.

Solar Cell Configuration	Key Bismuth Compound	V_oc (V)	J_sc (mA/cm²)	Fill Factor (%)	PCE (%)	Reference
Al/FTO/CdS/CuBi₂O₄/Ni (Simulated)	Copper this compound (CuBi₂O₄)	0.97	31.61	84.58	26.0	pv-magazine.com
Al/FTO/WO₃/CuBi₂O₄/GO/Au (Simulated, Ideal)	Copper this compound (CuBi₂O₄)	1.138	26.60	77.13	23.35	spiedigitallibrary.org
Al/FTO/WO₃/CuBi₂O₄/GO/Au (Simulated, Realistic)	Copper this compound (CuBi₂O₄)	-	-	-	5.54 (optimized)	spiedigitallibrary.org
BiFeO₃/ZnO Heterojunction (Experimental)	Bismuth Ferrite (BiFeO₃)	0.642	12.47	50.4	3.98	acs.org

Thin-Film Solar Cells and Buffer Layers

In one simulation study, a solar cell utilizing a copper this compound (CuBi₂O₄) absorber and a cadmium sulfide (CdS) buffer layer achieved a notable efficiency of 26.0%. pv-magazine.com This particular design also demonstrated an open-circuit voltage of 0.97 V, a short-circuit current density of 31.61 mA/cm², and a fill factor of 84.58%. pv-magazine.com The proposed structure consisted of an aluminum (Al) film, fluorine-doped tin oxide (FTO) as a window layer, the CdS buffer layer, the CuBi₂O₄ absorber, and a nickel (Ni) layer. pv-magazine.com

Another simulation proposed a lead- and toxic-free thin-film solar cell with the structure Al/ITO/TiO₂/CuBi₂O₄/Mo, where copper this compound served as the absorber layer and titanium dioxide (TiO₂) as the buffer layer. researchgate.net This research aimed to develop an environmentally friendly and highly efficient solar cell. researchgate.net Further research has also explored replacing traditional metal sulfide buffer layers with perovskite materials like SrSnO₃ in a glass/ITO/ABO₃ Buffer/CuBi₂O₄/Au structure, achieving a power conversion efficiency of 22.19%. researchgate.net

A more recent development in 2023 introduced a new architecture for thin-film solar cells based on copper this compound that includes a hole transport layer (HTL) made of copper(I) oxide (Cu₂O). pv-magazine.com This design, simulated with a SCAPS-1D software, achieved a power conversion efficiency of 29.2%, an open-circuit voltage of 1.02 V, a short-circuit current density of 32.49 mA/cm², and a fill factor of 87.91%. pv-magazine.com The inclusion of the HTL is intended to improve carrier collection by the electrodes. pv-magazine.com

Performance of this compound-Based Thin-Film Solar Cells

Absorber Material	Buffer/Transport Layer	Efficiency (%)	Open-Circuit Voltage (V)	Short-Circuit Current (mA/cm²)	Fill Factor (%)
CuBi₂O₄	CdS	26.0	0.97	31.61	84.58
CuBi₂O₄	TiO₂	-	-	-	-
CuBi₂O₄	SrSnO₃	22.19	-	-	-
CuBi₂O₄	Cu₂O (HTL)	29.2	1.02	32.49	87.91

Perovskite Solar Cells Integration

The integration of this compound into perovskite solar cells is an active area of research, primarily driven by the need to find non-toxic alternatives to lead. noahchemicals.comrsc.org Bismuth-based perovskite derivatives, such as methylammonium (B1206745) bismuth iodide ((CH₃NH₃)₃Bi₂I₉ or MBI), are being explored as stable and environmentally friendly light-absorbing materials. mdpi.com

While the power conversion efficiency of bismuth-based perovskite solar cells currently lags behind their lead-based counterparts, research is ongoing to improve their performance. rsc.orgmdpi.com One of the key challenges is the fabrication of high-quality, compact MBI thin films. rsc.orgmdpi.com A two-step vapor-assisted method has shown promise in producing continuous and dense MBI films, leading to a power conversion efficiency of 1.13%. mdpi.com Devices fabricated using this method have also demonstrated excellent stability, maintaining 99% of their performance after 60 days of storage. mdpi.com

Electrodeposition is another technique being investigated for depositing bismuth-doped perovskite active layers, offering a low-cost and scalable approach. nanoge.org This method has shown that even small amounts of bismuth doping can significantly impact the microstructure, optical properties, and stability of the perovskite material. nanoge.org Notably, bismuth-doped photovoltaic cells have been shown to remain functional after 1000 hours of aging at high humidity without encapsulation. nanoge.org

Dye-Sensitized Solar Cells (DSSCs)

This compound is also being explored as a photoanode material in dye-sensitized solar cells (DSSCs). noahchemicals.comrsc.org The performance of DSSCs is significantly influenced by the interface between the photoanode and the electrolyte, making the choice of photoanode material critical. rsc.org

Research has shown that α-bismuth oxide (α-Bi₂O₃) can be synthesized and used as a photoanode. rsc.org In one study, DSSCs were fabricated using α-Bi₂O₃ with two different dyes, N719 (an organometallic dye) and Eosin Y (an organic dye). rsc.org The resulting power conversion efficiencies were 0.09% for N719 and 0.05% for Eosin Y. rsc.org While these efficiencies are relatively low, the study highlighted that the nano-bismuth oxide prepared exhibited good charge carrier concentration, mobility, and conductivity. rsc.org

Electrochemical Energy Storage (Supercapacitors, Batteries)

This compound nanomaterials are considered effective for supercapacitor and battery technologies due to their redox behavior and high charge storage capability. mrforum.com

In the realm of supercapacitors, this compound's high surface area and electrical conductivity contribute to superior energy storage performance. noahchemicals.com Research has demonstrated that Bi₂O₃ thin film electrodes can achieve a high specific capacitance. For instance, an electrodeposited Bi₂O₃ thin film on a stainless steel substrate exhibited a specific capacitance of 1227.5 F/g at a scan rate of 2 mV/s in a 1M KOH electrolyte. espublisher.comespublisher.com This electrode also showed a high specific energy of 191.14 Wh/kg and a specific power of 4.8 kW/kg, with 93.29% capacitance retention after 3500 cycles. espublisher.comespublisher.com Another study using a spray pyrolysis method reported a specific capacitance of 322.5 F/g for Bi₂O₃. researchgate.net

This compound is also a promising anode material for various types of batteries. noahchemicals.commdpi.com It has been investigated for its potential in lithium-ion batteries due to its high theoretical capacity and good cycling stability. noahchemicals.com The charge storage mechanism involves a reversible conversion reaction with lithium ions. noahchemicals.com

For sodium-ion batteries, this compound is an attractive anode material because of its high theoretical capacity and the abundance of bismuth. mdpi.comrsc.org However, challenges such as poor electronic conductivity and large volume expansion during cycling need to be addressed. mdpi.com To mitigate these issues, researchers have fabricated heterostructures like Bi₂O₃@rGO (reduced graphene oxide). mdpi.com This composite material demonstrated a reversible capacity of 161 mAh g⁻¹ after 100 cycles at 50 mA g⁻¹, significantly outperforming bare Bi₂O₃. mdpi.com

Furthermore, this compound has been shown to be a versatile electrode material capable of storing charge in various aqueous metal-ion electrolytes, including those with monovalent, divalent, and trivalent metal ions. rsc.orgresearchgate.net In a neutral mixed Li⁺ electrolyte, a Bi₂O₃ electrode demonstrated a high specific capacity of approximately 357 mAh g⁻¹ and good cycle life. rsc.orgresearchgate.net An aqueous LiMn₂O₄//Bi₂O₃ full cell exhibited a high energy density of about 78 W h kg⁻¹. rsc.orgresearchgate.net

Electrochemical Performance of this compound-Based Energy Storage Devices

Application	Electrode Material	Key Performance Metric	Electrolyte
Supercapacitor	Electrodeposited Bi₂O₃	Specific Capacitance: 1227.5 F/g @ 2 mV/s	1M KOH
Supercapacitor	Sprayed Bi₂O₃	Specific Capacitance: 322.5 F/g	1 M Na₂SO₄
Sodium-Ion Battery	Bi₂O₃@rGO	Reversible Capacity: 161 mAh g⁻¹ after 100 cycles	-
Aqueous Li-ion Battery	Bi₂O₃	Specific Capacity: ~357 mAh g⁻¹	Neutral mixed Li⁺
Aqueous Full Cell	LiMn₂O₄//Bi₂O₃	Energy Density: ~78 W h kg⁻¹	-

Electrocatalysis for CO₂ Reduction

Bismuth-based materials have shown significant potential for the electrochemical reduction of carbon dioxide (CO₂) to formate (HCOOH), a valuable chemical product. chinesechemsoc.orgrsc.org this compound catalysts, in particular, are being actively researched for this application.

Mesoporous this compound (Bi₂O₃) nanosheets have been demonstrated as a highly active and selective electrocatalyst for converting CO₂ to formic acid. chinesechemsoc.org These nanosheets possess a large electrochemical surface area and can suppress the competing hydrogen evolution reaction. chinesechemsoc.org In an electrolyzer with a solid-state electrolyte, these nanosheets enabled the continuous production of a 0.1 M HCOOH solution at a current density of -56 mA cm⁻² for at least 43 hours. chinesechemsoc.org

The formation of bismuth subcarbonate (Bi₂O₂CO₃) on the surface of bismuth catalysts has been found to enhance CO₂ adsorption and conversion. mdpi.com In-situ Raman spectroscopy has confirmed the presence of a stable Bi₂O₂CO₃@Bi interface on the electrode surface during CO₂ reduction. mdpi.com An electrode with this interface achieved a high faradaic efficiency of approximately 90% for formate/formic acid production at -1.07 V vs. the reversible hydrogen electrode (RHE) in a flow-cell reactor, with stable performance for over 10 hours. mdpi.com

Furthermore, defect and interface engineering can boost the performance of this compound-based electrocatalysts. rsc.org A hybrid electrocatalyst, Bi₂S₃–Bi₂O₃@rGO, with numerous defects and a specific interface between bismuth sulfide (Bi₂S₃) and this compound, has been developed. rsc.org Theoretical calculations and experimental results indicate that this interface significantly lowers the formation energy of the HCOO* intermediate, favoring the production of formic acid. rsc.org This catalyst demonstrated a faradaic efficiency of over 90% for HCOOH generation at a low overpotential of 700 mV and maintained excellent durability for more than 24 hours. rsc.org

Thermoelectric Applications

This compound is a candidate for thermoelectric applications, which involve the conversion of heat into electricity. noahchemicals.com Its potential stems from properties like a high Seebeck coefficient and low thermal conductivity. noahchemicals.com These materials are particularly promising for waste heat recovery from industrial processes. noahchemicals.com

While bulk bismuth does not exhibit strong thermoelectric properties, nanostructured bismuth materials show promise due to quantum confinement effects. scielo.org.co this compound itself is being investigated for high-temperature thermoelectric applications due to its stability and oxidation resistance. scirp.org

Research has explored modifying bismuth-based oxides to enhance their thermoelectric performance. For example, in bismuth cobalt oxide (BiCoO₃), substituting nickel for bismuth was found to decrease the Seebeck coefficient and thermal conductivity while increasing electrical conductivity. scirp.org This trade-off ultimately led to an enhanced thermoelectric figure of merit (ZT), which increased with temperature, indicating its potential for high-temperature applications. scirp.org

Another promising material is bismuth oxygen selenide (B1212193) (Bi₂O₂Se), which has inherently low thermal conductivity. aip.org First-principles calculations have shown that creating specific defects, such as substituting oxygen atoms into selenide sites (oxygen point defects) in a p-type doped material, can significantly increase the power factor and, consequently, the thermoelectric efficiency. aip.org

Optoelectronic and Photonic Applications

This compound is a material of great interest for optoelectronic and photonic applications due to its excellent optical and electrical properties, including a wide bandgap, high refractive index, and high dielectric permittivity. scielo.org.co These characteristics make it suitable for use in optical coatings, metal-insulator-semiconductor capacitors, and microwave-integrated circuits. scielo.org.co

This compound thin films are particularly attractive for optoelectronic applications. openresearchlibrary.org Depending on their structure and morphology, these films can have energy bandgaps ranging from the infrared to the near-ultraviolet. openresearchlibrary.org The high refractive index of these films can also be tailored for specific spectral ranges. openresearchlibrary.org

In the field of photonics, this compound-based glasses are highly valued. core.ac.ukresearchgate.net They are lead-free, have a low softening point, high density, and a long infrared cut-off, making them ideal for optical transmission from the visible to the infrared region. core.ac.ukresearchgate.net The high polarizability of Bi³⁺ cations in these glasses leads to significant nonlinear optical properties, which are important for developing optical information processing technologies. core.ac.uk this compound fibers are particularly noteworthy as they are about 200 times more nonlinear than silica (B1680970) (SiO₂) fibers. scielo.org.co Bismuth-doped fiber lasers and amplifiers have been developed to operate in the 1100 to 1550 nm spectral region. core.ac.ukresearchgate.net A novel photonic crystal fiber based on this compound has also been proposed for optical parametric amplification. spiedigitallibrary.org

Compound Names Mentioned

Compound Name	Chemical Formula
This compound	Bi₂O₃
Copper this compound	CuBi₂O₄
Cadmium Sulfide	CdS
Fluorine-doped Tin Oxide	FTO (SnO₂:F)
Titanium Dioxide	TiO₂
Indium Tin Oxide	ITO
Strontium Stannate	SrSnO₃
Copper(I) Oxide	Cu₂O
Methylammonium Bismuth Iodide	(CH₃NH₃)₃Bi₂I₉ (MBI)
Bismuth Titanate	Bi₄Ti₃O₁₂
Reduced Graphene Oxide	rGO
Lithium Manganese Oxide	LiMn₂O₄
Bismuth Subcarbonate	Bi₂O₂CO₃
Bismuth Sulfide	Bi₂S₃
Bismuth Cobalt Oxide	BiCoO₃
Bismuth Oxygen Selenide	Bi₂O₂Se
Silica	SiO₂

Optical Transmission in Various Spectral Regions

This compound (Bi2O3) and glasses containing it are the subject of significant research interest due to their valuable optical properties. These materials are known for their high refractive index and extended transmission window, particularly in the visible and near-infrared (NIR) regions. core.ac.ukaip.org this compound-containing glasses are characterized by a long infrared cut-off, making them suitable for optical transmission from the infrared to the visible spectrum. core.ac.uk

The incorporation of this compound into glass matrices, such as borate (B1201080), phosphate (B84403), and germanate glasses, enhances their nonlinear optical properties. aip.org This is attributed to the high polarizability of the Bi3+ ion and the formation of non-bridging oxygens (NBOs) in the glass network. aip.orgmdpi.com The increase in NBOs leads to a higher refractive index. core.ac.uk

Research has shown that the optical bandgap of this compound materials can be tuned depending on the preparation method and the composition of the glass. For instance, sputtered this compound films have shown optical band gaps ranging from 2.68-2.73 eV for the amorphous phase to 3.55 eV for the nanocrystalline phase. researchgate.net The addition of modifier oxides to bismuth borate lithium glasses also influences the optical bandgap and refractive index. mdpi.com

Bismuth-doped fiber lasers and amplifiers have been developed to operate in the spectral region of 1100 to 1550 nm. core.ac.uk Furthermore, bismuth-doped fibers have enabled amplification and lasing in previously inaccessible spectral ranges, including the O-, E-, S-, and U-telecom bands (approximately 1260-1675 nm). mdpi.comoptica.org The luminescence properties of bismuth active centers are highly dependent on the host glass composition, with studies conducted on silica, germania, aluminum-doped silica, and phosphorus-doped silica cores. optica.org

Table 1: Optical Properties of this compound and Doped Glasses

Property	Value/Range	Host Material/Conditions
Refractive Index	High	This compound containing glasses core.ac.ukunirioja.es
Transmission Window	Visible and Near-Infrared (NIR) core.ac.ukaip.org	This compound containing glasses core.ac.ukaip.org
Infrared Cut-off	Long	This compound glasses core.ac.uk
Optical Bandgap (Eg)	2.68-2.73 eV (amorphous)	Sputtered Bi2O3 films researchgate.net
3.55 eV (nanocrystalline)	Sputtered Bi2O3 films researchgate.net
~2.8 eV (α-Bi2O3)	α-Bi2O3 tandfonline.com
Lasing/Amplification Range	1100-1550 nm	Bismuth-doped fiber lasers and amplifiers core.ac.uk
1270-1775 nm	Bismuth-doped fiber amplifiers mdpi.com

Photodetectors and Light-Emitting Diodes (LEDs)

This compound is a promising material for the fabrication of photodetectors due to its notable photoconductivity and wide bandgap. unirioja.espublisherspanel.com Various crystalline phases of this compound, such as α-Bi2O3 and β-Bi2O3, have been investigated for sensing applications. tandfonline.com

Recent research has focused on enhancing the performance of photodetectors by creating heterojunctions with other materials. For example, a photodetector based on a Bi2O3 nanosheet/ZnO nanoparticle heterojunction demonstrated significantly improved stability and responsivity. springerprofessional.de This device exhibited a high responsivity of 30.3 A/W and a quantum efficiency of 98.58 under 385 nm UV light. springerprofessional.deresearchgate.net The enhancement is attributed to the efficient separation of photogenerated electron-hole pairs at the heterojunction. springerprofessional.de

Another study reported on a β-Bi2O3 thin film-based photoelectrochemical (PEC) type photodetector. mdpi.com This self-powered device showed a broad detection range from 365 nm to 520 nm and achieved a responsivity of 2.84 mA/W with an ultra-fast response time. mdpi.com

While there is extensive research on this compound-based photodetectors, information on its application in light-emitting diodes (LEDs) is less prevalent in the reviewed literature. However, the luminescent properties of bismuth-doped materials, with emissions reported from the blue-green to the near-infrared regions, suggest potential for LED applications. core.ac.uk

Table 2: Performance of this compound-Based Photodetectors

Device Structure	Wavelength	Responsivity	Quantum Efficiency	Response Time
Bi2O3-Nsh/ZnO/Si	385 nm	30.3 A/W springerprofessional.deresearchgate.net	98.58% springerprofessional.deresearchgate.net	-
β-Bi2O3 thin film (PEC)	365 nm	2.84 mA/W mdpi.com	-	Rise: 30.11 ms (B15284909), Decay: 29 ms mdpi.com
Bi2O3NPs-decorated MWCNTs/Si	560 nm	1.37 A/W researchgate.net	3 x 10²% researchgate.net	-
Bi2O2Se (PEC)	420 nm	97.1 µA W⁻¹ acs.org	-	-

Plasmonics and Nanophotonics Research

Bismuth is emerging as a compelling material for plasmonics and nanophotonics, offering an alternative to traditional noble metals. arxiv.org Its potential stems from a low effective mass of free electrons and a dielectric function that supports plasmonic behavior from the near-infrared to the ultraviolet spectral region. arxiv.org The generation of surface plasmon resonance in bismuth nanoparticles of various shapes and sizes is a fascinating area of research with applications in plasmonic, nanophotonic, and optoelectronic devices. core.ac.uk

Unlike noble metals where plasmonic response is driven by free carriers, the plasmonic behavior of bismuth nanostructures in the visible and UV regions is primarily driven by interband transitions. researchgate.netacs.org These transitions cause the real part of the dielectric function to become negative in this spectral range without the need for exciting free carriers. researchgate.netacs.org

Experimental studies have demonstrated the tunability of localized surface plasmon resonances (LSPRs) in individual bismuth plasmonic antennas. The dipole modes of these antennas can be tuned across the near-infrared and visible spectral range by adjusting their size. arxiv.org This size-dependent tunability opens up possibilities for designing nanophotonic devices with tailored optical responses. researchgate.net

Furthermore, the integration of bismuth nanostructures into hybrid materials is being explored to enhance their nanophotonic properties and stability. aip.org

Table 3: Plasmonic Properties of Bismuth

Property	Spectral Region	Driving Mechanism
Surface Plasmon Resonance	Visible-UV	Interband Transitions researchgate.netacs.org
Localized Surface Plasmon Resonance	Near-Infrared to Visible	Size-tunable dipole modes arxiv.org

Nonlinear Optical Properties Investigations

Glasses containing heavy metal oxides like this compound are known for their significant third-order nonlinear optical properties. aip.org The high nonlinear refractive index of these materials is advantageous for applications in all-optical switching and other photonic devices. The presence of this compound in glass matrices such as borate, phosphate, and tellurite (B1196480) has been extensively investigated to tailor these properties. aip.org

The nonlinear optical response can be enhanced by increasing the concentration of this compound in the glass. aip.org This is attributed to the increase in non-bridging oxygens (NBOs), which are more easily polarized than bridging oxygens. aip.org For example, in bismuth zinc borate glasses, the nonlinear refractive index was found to increase with a higher Bi2O3 content. aip.org

The addition of various modifier oxides to bismuth-containing glasses can also influence their nonlinear optical characteristics by altering the glass structure and the polarizability of the ions. mdpi.com Research on neodymium-doped bismuth titanate thin films has also revealed large nonlinear refractive indices and two-photon absorption coefficients, indicating their promise for nonlinear optical device applications. aip.org

Table 4: Nonlinear Optical Properties of Bismuth-Containing Materials

Material	Measurement Wavelength	Nonlinear Refractive Index (n2)	Two-Photon Absorption Coefficient (β)
Bismuth Zinc Borate Glass (30% Bi2O3)	Not specified	+0.98 × 10⁻¹⁵ cm²/W aip.org	-
Bismuth Zinc Borate Glass (45% Bi2O3)	Not specified	+1.5 × 10⁻¹⁵ cm²/W aip.org	-
Neodymium-doped Bismuth Titanate Thin Film	Not specified	2.1 × 10⁻¹⁰ cm²/W aip.org	3.5 × 10⁻⁶ cm/W aip.org

Advanced Functional Materials Development

Integration in Functional Ceramics and Oxides

This compound is a key component in the development of various functional ceramics due to its unique electrical and ionic properties. unirioja.esmdpi.com It is particularly known for its application in solid oxide fuel cells (SOFCs), oxygen sensors, and ionic conductors. unirioja.esatamanchemicals.com The δ-phase of Bi2O3 (δ-Bi2O3) exhibits the highest known oxygen ion conductivity among oxide ion conductors, although its stability is limited to a narrow high-temperature range. mdpi.com

A significant area of research is the stabilization of the highly conductive δ-Bi2O3 phase at lower temperatures. This has been achieved by forming solid solutions with other metal oxides, such as rare earth oxides, or by creating glass-ceramic composites. atamanchemicals.commdpi.com The diffusion of glass-forming oxides like SiO2 and Al2O3 into melted Bi2O3 has been shown to be a key step in synthesizing δ-Bi2O3 based glass-ceramics that are stable at room temperature. mdpi.com

This compound also forms solid solutions with a wide range of other metal oxides, leading to complex structures and properties that depend on the dopant type and concentration. atamanchemicals.com The interaction between this compound and ceramic substrates like alumina (B75360) and beryllia has been studied for applications in thick-film technology, where it can act as a bonding agent. researchgate.net

Table 5: Properties and Applications of this compound in Functional Ceramics

Application	Key Property	Material System
Solid Oxide Fuel Cells (SOFCs)	High Oxygen Ion Conductivity	δ-Bi2O3, Stabilized δ-Bi2O3 unirioja.esatamanchemicals.commdpi.com
Oxygen Sensors	High Oxygen Ion Conductivity	δ-Bi2O3, Stabilized δ-Bi2O3 unirioja.esatamanchemicals.com
Ionic Conductors	High Oxygen Ion Conductivity	δ-Bi2O3 unirioja.es
Thick Film Technology	Adhesion/Reaction Bonding	Bi2O3 on Alumina/Beryllia researchgate.net

Multifunctional Nanocomposites and Hybrid Materials

The development of multifunctional nanocomposites and hybrid materials incorporating this compound is a rapidly growing area of research. datahorizzonresearch.com By combining this compound nanomaterials with other materials like polymers, metals, or other metal oxides, researchers can create materials with enhanced and synergistic properties. datahorizzonresearch.com

These nanocomposites find applications in diverse fields such as electronics, energy storage, catalysis, and environmental remediation. datahorizzonresearch.com For instance, a hybrid nanocomposite of this compound nanoparticles on multiwalled carbon nanotubes (MWCNTs) has been developed for advanced X-ray shielding and antibacterial applications. tandfonline.com The combination of the high atomic number of bismuth and the properties of MWCNTs results in superior attenuation characteristics. tandfonline.com

In another example, a nanocomposite of this compound nanoparticles in a poly(methyl methacrylate) (PMMA) matrix demonstrated significant X-ray shielding and UV blocking capabilities, along with antibacterial activity. ijcce.ac.ir The integration of bismuth nanoparticles with materials like graphene or carbon nanotubes is expected to yield hybrid nanocomposites with enhanced performance for applications in electronics, sensors, and catalysis. rsc.org Furthermore, bismuth-based hybrid materials are being explored for biomedical applications, including cancer therapy, due to their unique properties. aip.orgresearchgate.net

Table 6: Examples of this compound-Based Multifunctional Nanocomposites

Nanocomposite System	Matrix/Support	Key Functions/Applications
Bi2O3 Nanoparticles	Multiwalled Carbon Nanotubes (MWCNTs)	X-ray shielding, Antibacterial tandfonline.com
Bi2O3 Nanoparticles	Poly(methyl methacrylate) (PMMA)	X-ray shielding, UV blocking, Antibacterial ijcce.ac.ir
Bismuth Nanoparticles	Graphene, Carbon Nanotubes	Electronics, Sensors, Catalysis rsc.org
Bi/BiOx Nanospheres	-	Photodynamic Therapy aip.org
Bismuth@porphyrin-Based Covalent–Organic Polymers	-	Tumor Treatment researchgate.net

Polymorphic Transformations and Phase Stability in Bismuth Oxide

Mechanisms and Kinetics of Phase Transitions (e.g., α-δ, α-β)

The transformation between the various polymorphs of bismuth oxide involves distinct mechanisms and kinetics, which are fundamentally governed by nucleation and growth processes. ias.ac.in The rate of a phase change is determined by the rate of nucleation of the new phase's domains and their subsequent rate of growth at the expense of the original phase. ias.ac.in

The most studied transition is the reversible transformation between the stable low-temperature monoclinic α-phase and the stable high-temperature cubic δ-phase (α ↔ δ). nih.gov This is a first-order phase transition that occurs upon heating at approximately 730°C (1003 K). nih.govnist.govresearchgate.net The transition is endothermic and is accompanied by the largest transition expansion among Bi₂O₃ polymorphs. nist.govresearchgate.net The high ionic conductivity of the δ-phase is attributed to its defective fluorite-type structure, where 25% of the oxygen sites are vacant, allowing for high oxygen ion mobility. unirioja.escambridge.orggoogle.com

Upon cooling, the δ-phase can transform back to the α-phase. nih.gov However, controlled or rapid cooling can lead to the formation of metastable phases. nih.govnist.gov The δ-phase may persist upon cooling to around 639-650°C before transforming into the metastable tetragonal β-phase or the body-centered cubic γ-phase. google.com The formation of the tetragonal β-phase from the δ-phase is considered a very slow process that requires a long duration of heat treatment, suggesting a low diffusion rate for the involved ions. chempap.orgije.ir The β-phase itself is metastable and will transform to the stable monoclinic α-phase upon further cooling, typically between 500°C and 550°C. nih.govnist.gov The thermal desorption of atomic oxygen has been observed to occur before the β-Bi₂O₃ phase transformation. researchgate.net

The kinetics of these transformations are influenced by factors such as particle size. In nanoparticles, a nanophase (tetragonal β-phase) to bulk-phase (monoclinic α-phase) transition has been identified, which is preceded by crystal growth. cambridge.org A composite of α- and β-phases can form a heterojunction, which has been shown to enhance photocatalytic performance due to efficient charge separation and transfer across the interface. researchgate.netresearchgate.net

Table 1: Transition Temperatures of Pure this compound Polymorphs

Transition	Temperature (°C)	Conditions / Notes	Citations
α-Bi₂O₃ → δ-Bi₂O₃	730 ± 5	Stable, reversible transition upon heating.	nih.govnist.govresearchgate.net
δ-Bi₂O₃ → Melt	825 ± 5	Melting point.	nih.govnist.govresearchgate.net
δ-Bi₂O₃ → β-Bi₂O₃ or γ-Bi₂O₃	~645-650	On controlled cooling; forms metastable phases.	nih.govnist.govgoogle.com
β-Bi₂O₃ → α-Bi₂O₃	500 - 550	Metastable to stable transition on cooling.	nih.govnist.gov
γ-Bi₂O₃ → α-Bi₂O₃	~625	On slow heating of the metastable b.c.c. phase.	nist.gov

Influence of External Parameters on Phase Stability (Temperature, Pressure, Atmosphere)

The stability of this compound polymorphs is highly dependent on external conditions such as temperature, pressure, and the surrounding atmosphere.

Temperature: As detailed in the previous section, temperature is the primary driver for the equilibrium phase transitions in pure Bi₂O₃. The α-phase is stable at room temperature, transforming to the δ-phase at 730°C, which remains stable until it melts at 825°C. nih.govresearchgate.net The formation of metastable β- and γ-phases is also a temperature-dependent process controlled by cooling rates from the δ-phase stability range. nih.govnist.gov

Pressure: High pressure is another critical parameter influencing phase stability. Studies have shown that applying high pressure can induce phase transitions to various polymorphs that are typically metastable at ambient conditions. arxiv.org The absolute pressure of the surrounding atmosphere has also been shown to influence the transition behavior, particularly in nanoparticles. cambridge.org Under dynamic vacuum conditions (p = 1.33 Pa) at 780–800°C, Bi₂O₃ undergoes consecutive transformations to a phase with a cubic γ-Bi₂O₃ structure and then to a tetragonal Bi₂O₂.₃₋₂.₄ phase. researchgate.netresearchgate.net

Atmosphere: The composition of the surrounding atmosphere significantly affects phase transformation temperatures and outcomes. For Bi₂O₃ thin films, the irreversible transition from the metastable δ-phase to the stable α-phase occurs at a lower temperature in a vacuum (~260°C) compared to in air (~350°C). diva-portal.org The partial pressure of oxygen (pO₂) is a key factor; the composition of subsolidus phases is a function of oxygen pressure. researchgate.net Heating in a vacuum can provoke oxygen loss, leading to the formation of oxygen-deficient phases like Bi₂O₂.₃₋₂.₄, which exhibit an ordered arrangement of oxygen vacancies. researchgate.netresearchgate.net

Table 2: Influence of Atmosphere on this compound Phase Transitions

Atmosphere	Transition	Observed Effect / Temperature	Citations
Air	δ-Bi₂O₃ → α-Bi₂O₃	Occurs around 350°C for thin films.	diva-portal.org
Vacuum	δ-Bi₂O₃ → α-Bi₂O₃	Occurs at a lower temperature (~260°C) for thin films.	diva-portal.org
Dynamic Vacuum (1.33 Pa)	α-Bi₂O₃ → γ-Bi₂O₃ → Bi₂O₂.₃₋₂.₄	Consecutive transformations at 780-800°C due to oxygen loss.	researchgate.netresearchgate.net
Variable Oxygen (pₒ₂)	Phase Composition	The stability and composition of phases are a function of oxygen pressure.	researchgate.net

Role of Impurities and Dopants on Phase Transformations

The high-temperature δ-phase, with its exceptional ionic conductivity, can be stabilized down to room temperature through the introduction of impurities or specific dopant oxides. chempap.orgresearchgate.net This stabilization is critical for applications such as solid oxide fuel cells. nih.govdiva-portal.org

A wide variety of metal oxides can act as dopants. Rare-earth oxides are commonly used, including Yttria (Y₂O₃), Samaria (Sm₂O₃), Erbia (Er₂O₃), and Dysprosia (Dy₂O₃). chempap.orgresearchgate.netrsc.org Other effective dopants include CaO, WO₃, Nb₂O₅, and Ta₂O₅. chempap.orgbham.ac.uk The stabilization mechanism often involves the substitution of Bi³⁺ ions with dopant cations of a different size. ije.ir For instance, doping with smaller cations like Y³⁺ and Yb³⁺ causes the unit cell to shrink, which helps prevent the transformation from the cubic δ-phase to the monoclinic α-phase. ije.irrsc.org

The concentration of the dopant is a crucial factor. For example, in a Y₂O₃ and Er₂O₃ co-doped system, total dopant concentrations of 12 and 14 mol% resulted in a stable cubic structure, whereas lower concentrations yielded a tetragonal phase. researchgate.net The introduction of dopants can lead to the formation of nonstoichiometric solid solutions with an increased number of lattice defects, primarily oxygen ion vacancies. chempap.org This increase in defect density can induce microstrain in the crystal lattice. erciyes.edu.tr

Even unintentional impurities can play a significant role. For instance, impurities like Silicon dioxide (SiO₂) and Aluminum oxide (Al₂O₃) from porcelain crucibles can dissolve into molten this compound. nih.gov These impurities can facilitate the vitrification of Bi₂O₃, and subsequent heat treatment can lead to the crystallization of desired phases like β, δ, or γ within a glassy matrix. nih.gov

Table 3: Selected Dopants for Stabilizing this compound Phases

Dopant	Dopant Concentration (mol%)	Stabilized Phase	Key Findings	Citations
Sm₂O₃	1-10%	β-phase and δ-phase	Doping stabilizes β and δ phases; nonstoichiometry and oxygen vacancies increase with dopant amount.	chempap.org
Y₂O₃, Er₂O₃	9-14% (total)	δ-phase (cubic) or Tetragonal	12-14% total dopant stabilizes cubic phase; lower concentrations result in tetragonal phase.	researchgate.net
Y₂O₃	25-43%	δ-phase (fcc)	Stabilizes the face-centered cubic phase at low temperatures.	bham.ac.uk
Dy₂O₃, ZrO₂	Varied	δ-phase (cubic)	Co-doping stabilizes the cubic fluorite structure.	rsc.org
Y₂O₃, Yb₂O₃	12 and 18% (total)	δ-phase (cubic)	Mixture of dopants stabilizes the δ-phase at room temperature.	ije.ir
Al₂O₃, SiO₂	(from crucible)	β, δ, or γ in glassy matrix	Impurities facilitate vitrification, allowing subsequent crystallization of metastable phases.	nih.gov

Theoretical Models of Phase Stability and Transformations

Several theoretical models are employed to understand and predict the phase stability and transformations in this compound.

Thermodynamic Models: The stability of different phases as a function of temperature and pressure is fundamentally described by thermodynamics, where the stable phase is the one with the lowest Gibbs free energy. researchgate.nettu-darmstadt.de For nanoparticles, these models are extended to include the contribution of surface free energy, which becomes significant as the surface-to-volume ratio increases and can lead to size-dependent phase stability. tu-darmstadt.de

Density-Functional Theory (DFT): First-principles calculations based on DFT are powerful tools for predicting phase stability. aip.org By calculating the total energy of various crystal structures, DFT can be used to determine the most energetically favorable phases under specific conditions, such as epitaxial strain in thin films. aip.org For example, DFT calculations have predicted the stability of different BiFeO₃ and BiCrO₃ phases as a function of the in-plane lattice constant, guiding experimental efforts to stabilize specific phases. aip.org

Structural Models: The unique properties of Bi₂O₃ polymorphs are explained by their atomic structures. The high ionic conductivity of the δ-phase is modeled based on its defective fluorite-type cubic structure, which contains a high concentration of intrinsic oxygen vacancies (25% of anion sites). unirioja.esnih.govcambridge.org The transformation from the α-phase to a high-pressure, high-temperature cubic phase (HPC) is thought to occur through a continuous torsion of BiO₅ polyhedral units with respect to BiO₆ units. arxiv.org

Emerging Trends and Future Research Prospects

Tailoring of Properties for Specific Applications through Synthesis Control

The ability to precisely control the physicochemical properties of bismuth oxide is critical for its performance in various applications. Researchers are increasingly focusing on how different synthesis parameters can be manipulated to tailor these properties. The choice of synthesis method—such as sol-gel, hydrothermal, precipitation, and combustion—profoundly affects the resulting material's characteristics. researchgate.netwhiterose.ac.uk

Control over synthesis parameters like temperature, pH, precursor type, and the use of surfactants or structure-directing agents allows for the fine-tuning of crystal structure, particle size, morphology, and surface area. tandfonline.comnih.govmpie.de For instance, the calcination temperature in the sol-gel method directly influences the particle size and the resulting band gap of Bi₂O₃. whiterose.ac.uk Higher calcination temperatures tend to produce larger particles with smaller band gaps. whiterose.ac.uk Similarly, in the precipitation method, the choice between a weak base like ammonium (B1175870) hydroxide (B78521) (NH₄OH) and a strong base like sodium hydroxide (NaOH) as the precipitating agent can determine the resulting crystal phases (e.g., α-Bi₂O₃, β-Bi₂O₃, δ-Bi₂O₃) and morphology, which in turn impacts photocatalytic activity. researchgate.net

Microfluidic synthesis has emerged as a technique for producing unique, complex morphologies like flower-like and bow-tie structures. mpie.de The physical properties of this compound thin films can also be customized by managing the substrate and its temperature during deposition processes like thermal vapor deposition. tandfonline.com This level of control enables the creation of this compound materials with energy bandgaps spanning from infrared to near-ultraviolet, tailored for specific optical or electronic applications. tandfonline.com

Synthesis Method	Controlled Parameter	Effect on Bi₂O₃ Properties	Reference
Sol-Gel	Calcination Temperature	Affects particle size, crystal structure (α- and γ-phases), and band gap value.	whiterose.ac.uk
Precipitation	Type of Precipitating Agent (e.g., NH₄OH vs. NaOH)	Influences crystal phase composition (α, β, δ), particle size, and photocatalytic efficiency.	researchgate.net
Hydrothermal	Reaction Time, Temperature, pH	Controls particle morphology (nanospheres, nanorods), phase composition, and crystallinity.	rsc.orgacs.org
Solution Combustion	Fuel Type (e.g., Mexican Mint gel)	Enables low-temperature synthesis of pure, crystalline nanoparticles with high surface area.	mdpi.com
Microfluidic Synthesis	Flow rates, Precursor concentration	Creates complex 3D microstructures like flower and bow-tie assemblies.	mpie.de

Development of Novel this compound Composites and Heterostructures

To overcome the limitations of pure this compound, such as its relatively low electrical conductivity and rapid recombination of photogenerated charge carriers, researchers are developing advanced composites and heterostructures. mdpi.com By combining Bi₂O₃ with other materials, it is possible to create synergistic systems with enhanced functionalities for applications in energy storage, photocatalysis, and sensing.

These novel materials often involve creating heterojunctions between this compound and other semiconductors, carbon-based materials, or polymers. For example, two-dimensional (2D) heterostructured nanosheets featuring mixed α- and β-phases of Bi₂O₃ have been fabricated, showing promise as anode materials for lithium-ion and sodium-ion batteries. acs.org To further improve performance, these nanosheets can be integrated with conductive one-dimensional (1D) carbon nanotubes and 2D graphene to form a flexible, free-standing composite paper with significantly enhanced capacity and stability. acs.org

In the realm of photocatalysis, forming heterostructures is a key strategy. A novel 2D/2D heterostructure of Bi₂O₃ and cesium bismuth bromide (Cs₃Bi₂Br₉) has been shown to improve catalyst stability and photocatalytic degradation efficiency under visible light. acs.org Similarly, heterojunctions like BiOBr/BHO (hydrated this compound) and BiOI/Bi₂O₄ have demonstrated enhanced photocatalytic activity for degrading organic pollutants due to efficient charge carrier separation. plos.orgarxiv.org Composites with carbon quantum dots (CQDs) have also been synthesized via hydrothermal methods, yielding materials with high specific capacity for supercapacitor applications and as anodes in lithium-ion batteries. acs.orgucl.ac.uk

Composite/Heterostructure	Components	Synthesis Method	Enhanced Property/Application	Reference
BOHNCG	Bi₂O₃ nanosheets, Carbon nanotubes, Graphene	Solution-based self-assembly	Enhanced capacity and stability for Li-ion and Na-ion battery anodes.	acs.org
BO/CBB	Bi₂O₃, Cs₃Bi₂Br₉	Anti-solvent method	Improved stability and photocatalytic degradation of methylene (B1212753) blue.	acs.org
CQD–Bi₂O₃	This compound, Carbon quantum dots	Hydrothermal method	High specific capacity for supercapacitors and Li-ion battery anodes.	ucl.ac.uk
Bi₂O₃/CAC	This compound, Commercial activated carbon	Hydrothermal method	Increased electrical conductivity for battery anodes.	mdpi.com
BiOBr/BHO	Bismuth oxybromide, Hydrated this compound	Hydrothermal method	High photocatalytic activity for degrading organic pollutants.	plos.org
PHEMA-Bi₂O₃	Poly(2-hydroxyethyl methacrylate), this compound	Stöber method followed by reduction and oxidation	High photocatalytic activity for degrading Rhodamine B.	repec.org

Advanced Characterization Techniques for In-Situ Studies

Understanding the dynamic structural and compositional changes that this compound undergoes during catalytic and electrochemical processes is crucial for designing more efficient and stable materials. Advanced in-situ characterization techniques are indispensable tools for providing real-time insights into these transformations under operating conditions.

Operando Raman spectroscopy has emerged as a powerful technique to monitor the evolution of bismuth-based catalysts during reactions like the electrochemical CO₂ reduction (CO₂RR). rsc.orgmdpi.comd-nb.info Studies using this technique have provided direct evidence for the transformation of Bi₂O₃ into metallic bismuth, which is the active phase for formate (B1220265) production. rsc.org It has also been used to observe the formation of intermediate species like bismuth subcarbonate (Bi₂O₂CO₃) on the catalyst surface, revealing complex reaction pathways that depend on the applied potential. mdpi.comd-nb.infooaepublish.com

In-situ transmission electron microscopy (TEM) and X-ray diffraction (PXRD) are also being employed to study the restructuring of this compound materials. rsc.orgresearchgate.netarxiv.org For instance, liquid cell TEM has been used to directly observe the intrinsic transformation of Bi₂O₃ nanoparticles into nanosheet aggregates when exposed to an electrolyte, clarifying the formation mechanism of the active catalyst morphology. rsc.orgrsc.org In-situ PXRD has been instrumental in monitoring the room-temperature formation of bismuth oxycarbonate from Bi₂O₃, revealing a complex, pH-dependent reaction mechanism. researchgate.netarxiv.org These techniques provide critical information on catalyst formation, activation, and degradation mechanisms that are not accessible through conventional ex-situ characterization. rsc.orgarxiv.org

Scalability and Sustainable Synthesis of this compound Materials

As this compound materials move from laboratory-scale research to potential industrial applications, the scalability and sustainability of their synthesis processes become paramount. There is a growing emphasis on developing production methods that are not only cost-effective and efficient for large-scale manufacturing but also environmentally benign.

Several scalable synthesis techniques are being explored. Aerosol-assisted chemical vapor deposition (AACVD) has been demonstrated as a feasible, low-cost, and scalable method for producing films of bismuth-based semiconductors for photoelectrochemical applications. ucl.ac.uk Facile chemical precipitation and hydrothermal methods are also being optimized for scalability, offering rapid production of this compound nanostructures with controlled properties. d-nb.infopolito.itresearchgate.net

A significant trend is the rise of "green synthesis" routes that utilize biological materials to produce this compound nanoparticles, reducing the reliance on hazardous chemicals. rsc.orgnih.gov Plant extracts from sources such as Mentha pulegium, Mexican Mint, and bamboo leaves have been successfully used as reducing and capping agents. nih.govmdpi.comacs.org These biosynthesis methods are attractive due to their eco-friendliness, cost-effectiveness, and simplicity. nih.gov For instance, a solution combustion technique using Mexican Mint gel as a fuel offers a low-temperature, efficient process for creating pure, crystalline α-Bi₂O₃ nanoparticles. mdpi.com The sustainability of bismuth-based materials is also being evaluated more holistically through life cycle assessments (LCA), which analyze the environmental impact from raw material extraction to the end of the material's life. whiterose.ac.ukresearchgate.netrsc.org

Integration with Artificial Intelligence and Machine Learning in Materials Design

The integration of artificial intelligence (AI) and machine learning (ML) is set to revolutionize the design and discovery of new materials, including this compound. mpie.de These computational tools can accelerate the traditionally slow and costly process of materials development by predicting material properties and identifying promising candidates for synthesis and testing. oaepublish.comresearchgate.net

In the context of photocatalysis, ML algorithms are being developed to predict the performance of photocatalysts like bismuth vanadate (B1173111) (BiVO₄) and bismuth molybdate (B1676688) (Bi₂MoO₆), which are structurally related to this compound. researchgate.nettandfonline.com By analyzing large datasets from experiments and computational simulations, ML models can identify the key parameters—such as dopants, catalyst loading, and reaction conditions—that have the greatest impact on photocatalytic activity. tandfonline.commdpi.com This data-driven approach significantly reduces the need for extensive trial-and-error experimentation. tandfonline.comoaepublish.com

Q & A

Q. What are the key experimental parameters influencing the morphology of bismuth oxide nanostructures during electrochemical synthesis?

Electrochemical synthesis of Bi₂O₃ nanostructures requires precise control over deposition time, electrolyte composition, and applied potential. For example, increasing deposition time from 10 to 30 minutes can transition nanostructures from nanoparticles to nanoflowers due to enhanced nucleation and growth kinetics . Characterization via SEM and XRD is critical to validate crystallinity and phase purity. Aqueous suspensions of Bi₂O₃/graphene oxide (GO) at pH 6–8 yield optimal adhesion and conductivity for photovoltaic applications .

Q. How do safety protocols differ for handling this compound nanoparticles compared to bulk materials?

Bi₂O₃ nanoparticles (NPs) pose inhalation and dermal risks due to their high surface area and irritant properties. Basic protocols include:

• Use of PPE (gloves, N95 masks, lab coats).
• Fume hoods for synthesis and handling to prevent aerosol formation.
• Storage in sealed, labeled containers.
  Characterization of NP hazards should include dynamic light scattering (DLS) for size distribution and cytotoxicity assays (e.g., MTT tests) .

Q. What characterization techniques are essential for confirming the phase purity of Bi₂O₃ polymorphs (α, β, γ)?

• XRD : Peaks at 27.3° (α-Bi₂O₃, monoclinic) and 28.2° (β-Bi₂O₃, cubic) distinguish phases .
• Raman Spectroscopy : α-phase shows bands at 120 cm⁻¹ (Bi-O stretching), while β-phase exhibits bands at 90 cm⁻¹ .
• Thermogravimetric Analysis (TGA) : α-Bi₂O₃ is stable up to 725°C, whereas β-phase transitions occur at 860°C .

Q. How can researchers ensure reproducibility in Bi₂O� nanoparticle synthesis?

Documentation must include:

• Precursor concentrations (e.g., 0.1M Bi(NO₃)₃ in HNO₃).
• Reaction temperature (±2°C control).
• Stirring rate (e.g., 500 rpm for homogeneous mixing).
  Supporting Information (SI) files should provide raw XRD/SEM data and step-by-step protocols, as per academic journal guidelines .

Advanced Research Questions

Q. How do heterostructures like BiVO₄/Bi₂O₃ enhance visible-light photocatalytic activity?

BiVO₄/Bi₂O₃ heterojunctions improve charge separation efficiency by aligning bandgaps (BiVO₄: ~2.4 eV; Bi₂O₃: ~2.8 eV). Methods:

• Solvothermal Synthesis : Mix Bi(NO₃)₃ and NH₄VO₃ at 160°C for 12 hours.
• UV-Vis DRS : Confirm extended light absorption to 550 nm.
• Photoluminescence (PL) : Reduced peak intensity indicates suppressed electron-hole recombination. Degradation of Rhodamine B under visible light showed 85% efficiency in 2 hours .

Q. What methodologies resolve contradictions in reported photocatalytic efficiencies of Bi₂O₃-based materials?

Contradictions often arise from variations in:

• Surface defects : Quantified via XPS (e.g., oxygen vacancies).
• Crystallite size : Smaller crystallites (<50 nm) increase active sites but may agglomerate.
• Test conditions : Standardize light intensity (e.g., AM 1.5G solar simulator) and pollutant concentrations. Comparative studies using controlled defect engineering (e.g., Ar plasma treatment) can isolate contributing factors .

Q. How does Bi₂O₃ incorporation affect the thermal diffusivity of polymer composites?

In polypyrrole/Bi₂O₃ composites, adding 20 wt% Bi₂O₃ increases thermal diffusivity by 40% due to phonon scattering reduction. Key steps:

• In-situ Polymerization : Mix Bi₂O₃ NPs with pyrrole monomer and oxidant.
• Laser Flash Analysis : Measure diffusivity at 25–100°C. Higher molecular weight polymers (Mw > 50 kDa) show better interfacial adhesion with Bi₂O₃, enhancing thermal stability .

Q. What strategies improve the regeneration efficiency of Bi₂O₃ in wastewater dechlorination?

A circular process involves:

Acidification : Adjust pH to 2–3 to adsorb Cl⁻ ions.

Alkaline Washing : Use 0.1M NaOH to desorb Cl⁻.

Regeneration : Calcination at 400°C restores Bi₂O₃’s dechlorination capacity.
After 18 cycles, efficiency remains >90%, validated via ion chromatography .